3-Iodo-4-(4-methylpiperazin-1-yl)aniline

Core Science & Biosynthesis

synthesis of 3-Iodo-4-(4-methylpiperazin-1-yl)aniline

Whitepaper: Strategic Synthesis of 3-Iodo-4-(4-methylpiperazin-1-yl)aniline

Executive Summary

3-Iodo-4-(4-methylpiperazin-1-yl)aniline is a high-value synthetic intermediate frequently utilized in the development of targeted therapeutics, particularly small-molecule kinase inhibitors. The molecule features three highly orthogonal functional handles: an aniline amine for amide coupling, an aryl iodide for transition-metal-catalyzed cross-coupling (e.g., Suzuki-Miyaura or Buchwald-Hartwig), and a 4-methylpiperazin-1-yl moiety that serves as a basic solubilizing group. This guide details a robust, highly scalable two-step synthetic workflow, emphasizing the mechanistic causality behind reagent selection, chemoselective transformations, and self-validating in-process controls.

Retrosynthetic Strategy & Mechanistic Rationale

The most efficient retrosynthetic disconnection relies on the sequential functionalization of the commercially available building block,1[1].

Step 1 involves a regioselective Nucleophilic Aromatic Substitution (SNAr). The strong electron-withdrawing nature of the nitro group at C1 activates the para-positioned fluorine at C4. Although iodine is present at C3, fluorine is a vastly superior leaving group in SNAr reactions due to its high electronegativity, which stabilizes the intermediate Meisenheimer complex. Step 2 requires the chemoselective reduction of the nitro group to an aniline. The critical challenge here is preserving the labile C-I bond, which is highly susceptible to 2[2].

Retrosynthetic pathway for 3-Iodo-4-(4-methylpiperazin-1-yl)aniline.

Step 1: Nucleophilic Aromatic Substitution (SNAr)

Causality & Reagent Selection: The substitution of3[3] with 1-methylpiperazine is driven by the use of a polar aprotic solvent (DMF), which solvates the nucleophile without hydrogen-bonding interference, accelerating the formation of the transition state. Potassium carbonate (K₂CO₃) is employed as an acid scavenger. By neutralizing the generated hydrofluoric acid (HF), K₂CO₃ prevents the protonation of the basic piperazine nitrogen, ensuring it remains nucleophilic and driving the reaction to completion.

Self-Validating Protocol:

• Initialization: Charge a clean, dry, argon-flushed round-bottom flask with 4-fluoro-3-iodonitrobenzene (10.0 g, 37.4 mmol, 1.0 equiv) and anhydrous DMF (50 mL).

• Base Addition: Add finely powdered K₂CO₃ (10.3 g, 74.8 mmol, 2.0 equiv) to the stirring yellow solution.

• Nucleophile Addition: Slowly add 1-methylpiperazine (4.5 g, 44.9 mmol, 1.2 equiv) dropwise via syringe. The reaction mixture will transition to a deep orange color.

• Heating: Heat the mixture to 80 °C for 4 hours.

• In-Process Control (IPC): Sample 50 µL of the mixture, dilute in 1 mL acetonitrile, and analyze via LC-MS. The reaction is complete when the starting material (UV 254 nm) is consumed and the product mass (m/z 348.1 [M+H]⁺) is dominant.

• Workup: Cool the mixture to room temperature and pour it slowly into 250 mL of vigorously stirred ice water. The product will precipitate as a bright yellow solid.

• Isolation: Filter the solid via vacuum filtration, wash with cold water (3 × 50 mL) to remove residual DMF and salts, and dry under high vacuum at 45 °C overnight to afford 1-(2-iodo-4-nitrophenyl)-4-methylpiperazine.

Step 2: Chemoselective Nitro Reduction

Causality & Reagent Selection: Reducing the nitro group while leaving the aryl iodide intact is the most critical phase of this synthesis. Standard catalytic hydrogenation (e.g., Pd/C with H₂ gas) will cause palladium to undergo oxidative addition into the C-I bond, leading to a deiodinated byproduct. To circumvent this, a modified Béchamp reduction utilizing Iron (Fe) powder and Ammonium Chloride (NH₄Cl) is deployed. Iron acts as a single-electron transfer (SET) reductant that2[2].

Chemoselectivity logic demonstrating the necessity of the Béchamp reduction.

Self-Validating Protocol:

• Initialization: Suspend 1-(2-iodo-4-nitrophenyl)-4-methylpiperazine (10.0 g, 28.8 mmol, 1.0 equiv) in a mixture of Ethanol (80 mL) and Water (20 mL).

• Reagent Addition: Add Iron powder (325 mesh, 8.0 g, 144.0 mmol, 5.0 equiv) followed by Ammonium Chloride (7.7 g, 144.0 mmol, 5.0 equiv).

• Heating: Equip the flask with a reflux condenser and heat the vigorously stirred suspension to 80 °C for 3 hours.

• In-Process Control (IPC): Monitor by TLC (DCM/MeOH 9:1). The yellow nitro intermediate (R_f ~0.6) must be completely replaced by the highly polar, UV-active aniline product (R_f ~0.3). Confirm via LC-MS (m/z 318.1 [M+H]⁺).

• Workup: Cool the mixture to 40 °C and filter through a tightly packed pad of Celite to remove iron oxides. Wash the Celite pad thoroughly with hot ethyl acetate (3 × 50 mL).

• Isolation: Concentrate the filtrate under reduced pressure to remove ethanol. Extract the remaining aqueous layer with ethyl acetate (2 × 100 mL). Wash the combined organic layers with brine, dry over anhydrous Na₂SO₄, and concentrate to yield 3-iodo-4-(4-methylpiperazin-1-yl)aniline as an off-white to pale brown solid.

Quantitative Data & Reaction Optimization

The following table summarizes the optimized parameters, expected yields, and key analytical markers for both steps, providing a benchmark for reproducibility.

Reaction Step	Optimized Reagents & Conditions	Expected Yield	Purity (HPLC)	Key Analytical Markers (LC-MS)
1. SNAr	4-Fluoro-3-iodonitrobenzene, 1-Methylpiperazine (1.2 eq), K₂CO₃ (2.0 eq), DMF, 80 °C, 4 h	88 - 92%	>98%	m/z 348.1 [M+H]⁺ (Product) Disappearance of SM
2. Reduction	Intermediate, Fe powder (5.0 eq), NH₄Cl (5.0 eq), EtOH/H₂O (4:1), 80 °C, 3 h	81 - 85%	>97%	m/z 318.1 [M+H]⁺ (Product) Absence of m/z 192.1 (Deiodinated)

References

• Title: Chemoselective Reductions of Nitroaromatics in Water at Room Temperature Source: Organic Letters / ACS Publications URL
• Title: A one-pot cascade protocol for diarylation of amines and water Source: STAR Protocols / ResearchGate URL
• Title: 177363-10-9 | 1-Fluoro-2-iodo-4-nitrobenzene Source: Ambeed URL

Sources

• 1. researchgate.net [researchgate.net]
• 2. Chemoselective Reductions of Nitroaromatics in Water at Room Temperature - PMC [pmc.ncbi.nlm.nih.gov]
• 3. 177363-10-9 | 1-Fluoro-2-iodo-4-nitrobenzene | Fluorinated Building Blocks | Ambeed.com [ambeed.com]

Architectural Mastery in Medicinal Chemistry: A Technical Guide to 3-Iodo-4-(4-methylpiperazin-1-yl)aniline

Executive Summary & Strategic Rationale

As a Senior Application Scientist navigating the complexities of modern drug discovery, I view molecular building blocks not merely as chemical reagents, but as programmable nodes within a larger pharmacological architecture. 3-Iodo-4-(4-methylpiperazin-1-yl)aniline is a premier example of a highly functionalized, tri-orthogonal intermediate. It combines an amine for amide bond formation, an iodine atom for transition-metal-catalyzed cross-coupling, and a solubilizing piperazine moiety to ensure favorable pharmacokinetics.

The integration of piperazine rings into aniline cores is a cornerstone strategy in the development of FDA-approved kinase inhibitors and targeted therapeutics1[1]. By utilizing this specific iodinated derivative, researchers can rapidly access complex chemical space, enabling the divergent synthesis of Type II kinase inhibitors, PROTAC degraders, and dual Src/Abl inhibitors 2[2].

Physicochemical Profiling & Mechanistic Utility

Understanding the causality behind the structural design of this molecule is critical. The base structure, 4-(4-methylpiperazin-1-yl)aniline, provides the foundation for target binding and solubility3[3]. The strategic placement of the iodine atom at the C3 position (meta to the aniline) drastically lowers the C-I bond dissociation energy, making it an ideal substrate for oxidative addition in palladium catalysis.

Table 1: Quantitative Physicochemical and Structural Parameters

Parameter	Value	Causality / Impact in Drug Design
Molecular Formula	C11H16IN3	Defines the exact isotopic envelope for high-resolution mass spectrometry (HRMS) tracking.
Molecular Weight	317.17 g/mol	Optimal size for a modular building block, leaving ample room for Lipinski Rule-of-5 compliance in the final API.
pKa (Piperazine N4)	~8.5 - 9.0	Ensures protonation at physiological pH (7.4), driving aqueous solubility and enhancing oral bioavailability.
C-I Bond Energy	~65 kcal/mol	Highly labile under Pd-catalysis, enabling rapid, low-temperature cross-coupling while preserving the piperazine ring.

Divergent Application Pathways in Drug Discovery

The true power of 3-Iodo-4-(4-methylpiperazin-1-yl)aniline lies in its orthogonal reactivity. The primary amine can be acylated without affecting the iodine, and the iodine can undergo Suzuki-Miyaura or Buchwald-Hartwig couplings without requiring protection of the piperazine nitrogen. This logic is heavily utilized in the synthesis of complex benzamide-based therapeutics, such as Ponatinib analogs4[4].

Divergent synthetic applications of the core intermediate in targeted drug discovery.

De Novo Synthesis Workflow

To ensure high purity and scalability, the synthesis is designed as a two-step sequence starting from commercially available 2-iodo-1-fluoro-4-nitrobenzene.

Synthetic workflow for 3-Iodo-4-(4-methylpiperazin-1-yl)aniline with integrated IPCs.

Self-Validating Experimental Protocol

A robust chemical protocol must be self-validating. This means incorporating causality-driven In-Process Controls (IPCs) that dictate real-time corrective actions, ensuring the trustworthiness of the final output.

Phase 1: Nucleophilic Aromatic Substitution (SNAr)

Causality: The highly electron-withdrawing nitro group activates the para-fluorine atom, allowing for a smooth SNAr reaction. Potassium carbonate (K₂CO₃) is chosen over stronger bases (like NaH) to prevent degradation of the nitroarene and to cleanly neutralize the generated HF.

• Setup: Charge a clean, dry 500 mL round-bottom flask with 2-iodo-1-fluoro-4-nitrobenzene (10.0 g, 37.4 mmol, 1.0 eq) and anhydrous N,N-Dimethylformamide (DMF) (100 mL).

• Base Addition: Add finely powdered K₂CO₃ (10.3 g, 74.8 mmol, 2.0 eq). Stir for 10 minutes at room temperature.

• Nucleophile Addition: Dropwise add 1-methylpiperazine (4.5 g, 44.9 mmol, 1.2 eq) over 15 minutes to control the exotherm.

• Reaction: Heat the mixture to 80°C under a nitrogen atmosphere for 4 hours.

• Validation (IPC 1): Sample 50 µL, dilute in MeCN, and analyze via LC-MS.

  • Self-Correction: If starting material > 2%, add an additional 0.1 eq of 1-methylpiperazine and stir for 1 hour.

• Workup: Pour the mixture into 400 mL of ice-cold water. Filter the resulting yellow precipitate, wash with cold water (3 x 50 mL), and dry under vacuum to yield 1-(2-iodo-4-nitrophenyl)-4-methylpiperazine.

Phase 2: Chemoselective Nitro Reduction

Causality: Standard catalytic hydrogenation (Pd/C + H₂) is strictly avoided here because it will rapidly cleave the labile C-I bond (deiodination). Instead, a mild, chemoselective Béchamp reduction using Iron powder and Ammonium Chloride is utilized to exclusively reduce the nitro group to an amine.

• Setup: Suspend 1-(2-iodo-4-nitrophenyl)-4-methylpiperazine (10.0 g, 28.8 mmol) in a mixture of Ethanol (120 mL) and Water (30 mL).

• Reagent Addition: Add Iron powder (8.0 g, 144 mmol, 5.0 eq) and NH₄Cl (3.1 g, 57.6 mmol, 2.0 eq).

• Reaction: Heat the suspension to reflux (80°C) with vigorous mechanical stirring for 2 hours.

• Validation (IPC 2): Analyze via HPLC (UV 254 nm).

  • Self-Correction: Monitor for the deiodinated byproduct (4-(4-methylpiperazin-1-yl)aniline). If deiodination exceeds 1%, immediately cool the reaction to 60°C to halt over-reduction.

• Workup: Filter the hot mixture through a pad of Celite to remove iron oxides. Wash the Celite pad with hot Ethanol (2 x 50 mL).

• Isolation: Concentrate the filtrate in vacuo to remove ethanol. Extract the aqueous residue with Ethyl Acetate (3 x 100 mL). Wash the combined organic layers with brine, dry over anhydrous Na₂SO₄, and concentrate to yield the highly pure 3-Iodo-4-(4-methylpiperazin-1-yl)aniline as an off-white solid.

Table 2: Self-Validating IPC Matrix

Process Step	Analytical Method	Acceptance Criteria	Corrective Action
SNAr Reaction	LC-MS (ESI+)	< 2% Starting Material (SM) remaining	Add 0.1 eq 1-methylpiperazine; heat +1 hr.
Nitro Reduction	HPLC (UV 254 nm)	Target peak > 95% AUC; Deiodinated byproduct < 1%	If deiodination >1%, lower temperature to 60°C immediately.

References

• PubChem. "4-(4-Methylpiperazin-1-yl)aniline | C11H17N3 | CID 737253". National Institutes of Health. Available at:[Link]

• Brockmeyer, F., et al. "Synthetic Approaches to Piperazine-Containing Drugs Approved by FDA in the Period of 2011–2023". PMC - National Institutes of Health. Available at:[Link]

• "WO2014093583A2 - Synthetic methods for preparing 3-(imidazo[1,2-b]pyridazin-3-ylethynyl)-4-methyl-n-{4-[(4-methylpiperazin-1-yl)methyl]-3-(trifluoromethyl)phenyl}benzamide mono hydrochloride, other salt forms of this compound and intermediates thereof". Google Patents.

• Boschelli, D. H., et al. "View of SKI-606 and beyond". Haematologica Reports. Available at:[Link]

Sources

• 1. Synthetic Approaches to Piperazine-Containing Drugs Approved by FDA in the Period of 2011–2023 - PMC [pmc.ncbi.nlm.nih.gov]
• 2. journals.pagepress.net [journals.pagepress.net]
• 3. 4-(4-Methylpiperazin-1-yl)aniline | C11H17N3 | CID 737253 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 4. WO2014093583A2 - Synthetic methods for preparing 3-(imidazo[1,2-b]pyridazin-3-ylethynyl)-4-methyl-n-{4-[(4-methylpiperazin-1-yl)methyl]-3-(trifluoromethyl)phenyl}benzamide mono hydrochloride, other salt forms of this compound and intermediates thereof - Google Patents [patents.google.com]

Comprehensive Spectral Characterization of 3-Iodo-4-(4-methylpiperazin-1-yl)aniline: NMR, MS, and IR Data Interpretation

An in-depth technical whitepaper on the spectral characterization of 3-Iodo-4-(4-methylpiperazin-1-yl)aniline, detailing the causality behind its analytical signatures and providing self-validating experimental workflows.

Executive Summary & Chemical Context

3-Iodo-4-(4-methylpiperazin-1-yl)aniline (Chemical Formula: C₁₁H₁₆IN₃; Molecular Weight: 317.17 g/mol ) is a highly functionalized aromatic intermediate frequently utilized in the synthesis of advanced active pharmaceutical ingredients (APIs), particularly kinase inhibitors and targeted anti-cancer therapeutics [1]. The molecule features an electron-rich aniline core, an iodine atom at the meta position (C3), and a basic, electron-donating 4-methylpiperazin-1-yl moiety at the para position (C4).

Understanding the precise spectral signatures of this compound is critical for quality control and structural verification during multi-step organic synthesis. The presence of the heavy iodine atom introduces unique shielding effects in Nuclear Magnetic Resonance (NMR) spectroscopy, while the basic piperazine nitrogen dictates its behavior in electrospray ionization mass spectrometry (ESI-MS). This guide provides a definitive, causality-driven breakdown of its expected spectral data, supported by self-validating analytical protocols.

Nuclear Magnetic Resonance (NMR) Spectroscopy

The NMR characterization of 3-Iodo-4-(4-methylpiperazin-1-yl)aniline requires careful deconvolution of competing electronic effects. The primary amine (-NH₂) and the piperazine ring are both strongly electron-donating via resonance and induction, respectively, which generally shields the aromatic protons. However, the iodine atom introduces a profound heavy atom effect (spin-orbit coupling), which drastically alters the local magnetic environment, particularly in ¹³C NMR[2].

Causality in ¹H and ¹³C NMR Assignments

• The Heavy Atom Effect: In ¹³C NMR, the carbon directly bonded to iodine (C3) experiences significant diamagnetic shielding due to the large electron cloud of iodine and relativistic spin-orbit effects. Instead of appearing in the typical aromatic region (120–130 ppm), the C-I carbon resonates unusually upfield, typically between 90–100 ppm .

• Aromatic Splitting Patterns: The ¹H NMR aromatic region exhibits a classic 1,2,4-trisubstituted benzene splitting pattern. H-2 (isolated between the NH₂ and I groups) appears as a fine doublet ( J≈2.5 Hz) due to meta-coupling with H-6. H-5 appears as an ortho-coupled doublet ( J≈8.5 Hz), and H-6 appears as a doublet of doublets ( J=8.5,2.5 Hz).

• Solvent Selection: Dimethyl sulfoxide-d₆ (DMSO-d₆) is the optimal solvent for this compound. The highly polar nature of the primary amine and the basic piperazine ring can cause line broadening or poor solubility in non-polar solvents like CDCl₃. DMSO-d₆ locks the exchangeable -NH₂ protons, often resolving them as a broad singlet around 5.0 ppm.

Quantitative NMR Data Summary

Table 1: ¹H NMR Spectral Data (400 MHz, DMSO-d₆) | Chemical Shift (δ, ppm) | Multiplicity | Coupling Constant ( J , Hz) | Integration | Assignment | | :--- | :--- | :--- | :--- | :--- | | 7.05 | Doublet (d) | 2.5 | 1H | Aromatic H-2 (meta to H-6) | | 6.85 | Doublet (d) | 8.5 | 1H | Aromatic H-5 (ortho to H-6) | | 6.60 | Doublet of doublets (dd) | 8.5, 2.5 | 1H | Aromatic H-6 | | 5.05 | Broad singlet (br s) | - | 2H | -NH₂ (Aniline primary amine) | | 2.95 | Multiplet (m) | - | 4H | Piperazine -CH₂- (adjacent to Ar-N) | | 2.45 | Multiplet (m) | - | 4H | Piperazine -CH₂- (adjacent to N-CH₃) | | 2.25 | Singlet (s) | - | 3H | N-CH₃ (Methyl group) |

Table 2: ¹³C NMR Spectral Data (100 MHz, DMSO-d₆)

Chemical Shift (δ, ppm)	Carbon Type	Assignment / Causality
146.5	Quaternary (C)	C1 (-NH₂ attached); strongly deshielded by electronegative N.
137.5	Quaternary (C)	C4 (Piperazine attached); deshielded by tertiary amine.
124.4	Methine (CH)	C2; shielded by ortho -NH₂, slightly deshielded by ortho I.
123.3	Methine (CH)	C5; typical aromatic shift.
114.9	Methine (CH)	C6; strongly shielded by ortho -NH₂.
97.2	Quaternary (C)	C3 (Iodine attached); massive upfield shift due to heavy atom effect.
55.0	Methylene (CH₂)	Piperazine carbons adjacent to N-CH₃.
51.2	Methylene (CH₂)	Piperazine carbons adjacent to Ar-N.

| 46.1 | Methyl (CH₃) | N-CH₃ carbon. |

Mass Spectrometry (MS) Analysis

Mass spectrometry provides unambiguous confirmation of the molecular weight and structural connectivity. For 3-Iodo-4-(4-methylpiperazin-1-yl)aniline, Electrospray Ionization in positive mode (ESI+) is the technique of choice.

Ionization Causality and Fragmentation

The basic tertiary aliphatic amine in the piperazine ring ( pKa​≈9.0 ) is highly susceptible to protonation in acidic LC-MS mobile phases (e.g., 0.1% formic acid), ensuring exceptional ionization efficiency and a strong [M+H]+ peak at m/z 318.04 [3].

Because iodine is monoisotopic (¹²⁷I), the molecular ion will not display the characteristic M+2 isotope patterns seen with chlorine or bromine. Instead, structural elucidation relies on High-Energy Collisional Dissociation (HCD) or Collision-Induced Dissociation (CID) MS/MS fragmentation. The weakest bonds are the C-I bond and the aliphatic C-N bonds of the piperazine ring.

Table 3: Key ESI-MS/MS Fragmentation Data | m/z Value | Ion Type | Fragment Description | | :--- | :--- | :--- | | 318.04 | [M+H]+ | Intact molecular ion. | | 218.96 | [M+H−C5​H11​N2​]+ | Loss of the 4-methylpiperazine ring (99 Da). | | 191.14 | [M+H−I]+ | Homolytic or heterolytic cleavage of the C-I bond (loss of 127 Da). | | 176.10 | [M+H−I−CH3​]+ | Sequential loss of iodine and the piperazine methyl group. |

ESI-MS/MS positive mode fragmentation pathway of 3-Iodo-4-(4-methylpiperazin-1-yl)aniline.

Fourier-Transform Infrared (FT-IR) Spectroscopy

FT-IR spectroscopy provides orthogonal validation of the functional groups. The spectrum is dominated by the vibrational modes of the primary aniline amine and the aliphatic piperazine framework.

Table 4: Key FT-IR Vibrational Bands (ATR Method)

Wavenumber (cm⁻¹)	Intensity	Assignment	Causality / Note
3420, 3330	Medium, Doublet	N-H stretch (primary amine)	Symmetric and asymmetric stretching of the -NH₂ group.
2940, 2800	Medium	C-H stretch (aliphatic)	Characteristic of the piperazine -CH₂- and -CH₃ groups.
1620, 1500	Strong	C=C stretch (aromatic)	Aromatic ring breathing modes.
1250	Strong	C-N stretch (aryl)	Aryl-amine bond stretching.

| 550 - 600 | Weak | C-I stretch | Heavy atoms vibrate at lower frequencies (fingerprint region). |

Self-Validating Experimental Protocols

To ensure data integrity, the following methodologies incorporate internal self-validation mechanisms (blanks, internal standards, and system suitability checks).

Protocol A: NMR Acquisition (Self-Validating)

• System Suitability: Prior to sample analysis, run a standard sample of 1% Ethylbenzene in CDCl₃ to verify line shape, resolution, and 90-degree pulse calibration.

• Sample Preparation: Dissolve exactly 15.0 mg of the compound in 0.6 mL of high-purity DMSO-d₆ (containing 0.03% v/v Tetramethylsilane [TMS] as an internal reference). Filter through a 0.2 µm PTFE syringe filter into a 5 mm NMR tube to remove particulates that cause magnetic susceptibility gradients.

• Acquisition Parameters:

  • ¹H NMR: 400 MHz, 16 scans, relaxation delay (D1) of 2.0 seconds, spectral width of 15 ppm.

  • ¹³C NMR: 100 MHz, 1024 scans (due to low natural abundance of ¹³C), D1 of 2.0 seconds, with proton decoupling (WALTZ-16).

• Validation Check: Ensure the TMS peak is sharp and set exactly to 0.00 ppm. Check the residual DMSO-d₆ pentet at 2.50 ppm (¹H) and septet at 39.52 ppm (¹³C).

Protocol B: LC-MS/MS Acquisition

• Calibration: Infuse a tuning mix (e.g., Leucine Enkephalin, m/z 556.2771) to calibrate the Time-of-Flight (TOF) mass analyzer to sub-5 ppm mass accuracy.

• Sample Prep: Prepare a 1 µg/mL solution in 50:50 Methanol:Water containing 0.1% Formic Acid.

• Blank Run: Inject the neat solvent matrix first. Validation: The chromatogram must show no peaks at m/z 318.04 to rule out carryover.

• Acquisition: Inject 2 µL of the sample. Run ESI+ mode with a capillary voltage of 3.0 kV. Apply a collision energy ramp of 15–35 eV to generate the MS/MS fragments.

Protocol C: FT-IR (ATR) Acquisition

• Background Scan: Clean the diamond ATR crystal with isopropanol. Collect an ambient air background scan (32 scans). Validation: The background must show a flat baseline outside of atmospheric CO₂ and H₂O regions.

• Sample Scan: Place 2–3 mg of the solid powder directly onto the ATR crystal. Apply consistent pressure using the anvil.

• Acquisition: Collect 32 scans from 4000 to 400 cm⁻¹ at a resolution of 4 cm⁻¹. Apply atmospheric compensation and ATR depth-of-penetration correction algorithms during processing.

Standardized analytical workflow for the structural validation of functionalized anilines.

References

• Taylor & Francis. (2024). Design, synthesis, and evaluation of novel stilbene derivatives that degrade acidic nucleoplasmic DNA-binding protein 1 (And1). Retrieved from[Link]

• National Center for Biotechnology Information (NCBI). (2025). PubChem Compound Summary for CID 737253, 4-(4-Methylpiperazin-1-yl)aniline. Retrieved from [Link]

Strategic Sourcing, De Novo Synthesis, and Validation of 3-Iodo-4-(4-methylpiperazin-1-yl)aniline in Preclinical Drug Development

Executive Summary

In the landscape of targeted therapeutics, particularly kinase inhibitors, the 4-methylpiperazine moiety is a privileged pharmacophore known to enhance aqueous solubility and engage in critical hydrogen bonding within solvent-exposed regions of target proteins. When combined with a highly reactive halogen handle, such compounds become invaluable building blocks. This technical guide provides a comprehensive framework for the sourcing, de novo synthesis, and analytical validation of 3-Iodo-4-(4-methylpiperazin-1-yl)aniline , a highly specialized bifunctional intermediate used to construct complex molecular architectures via transition-metal-catalyzed cross-coupling.

Structural Rationale in Medicinal Chemistry

The architectural design of 3-Iodo-4-(4-methylpiperazin-1-yl)aniline offers three distinct vectors for molecular diversification:

• 4-Methylpiperazine Ring: Acts as a solubilizing group and a basic center (pKa ~8.5), critical for formulating oral hydrochlorides and improving pharmacokinetic (PK) profiles.

• Aniline (-NH2) Group: Serves as a primary nucleophile for amide coupling, urea formation (via isocyanates), or sulfonamide synthesis.

• Ortho-Iodo Substituent: The iodine atom, positioned ortho to the piperazine and meta to the aniline, is a highly reactive electrophilic handle for palladium-catalyzed Suzuki-Miyaura or Buchwald-Hartwig couplings.

Table 1: Physicochemical Profile

Parameter	Value	Pharmacological Significance
Molecular Formula	C11H16IN3	Complies with Lipinski's Rule of 5 for intermediates.
Molecular Weight	317.17 g/mol	Leaves ample mass budget for downstream elaboration.
Monoisotopic Mass	317.04 Da	Critical for high-resolution mass spectrometry (HRMS) QC.
TPSA	32.5 Ų	Low polar surface area ensures excellent membrane permeability.
H-Bond Donors/Acceptors	1 / 3	Optimal for hinge-region binding in kinase targets.

The "Phantom Catalog" and Commercial Availability

A persistent challenge in preclinical sourcing is the "phantom catalog" phenomenon. While simpler, non-halogenated analogs such as 3-(4-methylpiperazin-1-yl)aniline[1] and 4-(4-methylpiperazin-1-yl)aniline[2] are readily stocked by major commercial suppliers, the specific 3-iodo derivative is rarely available off-the-shelf. It is typically listed as a "made-to-order" catalog item with lead times exceeding 8–12 weeks.

For agile drug discovery programs, relying on Custom Synthesis Organizations (CSOs) for this intermediate introduces unacceptable delays. Therefore, establishing a robust, scalable, in-house synthesis protocol is a strategic imperative.

Validated De Novo Synthesis Protocol

To bypass supply chain bottlenecks, we outline a self-validating, two-step synthetic workflow starting from the commercially abundant 2-iodo-1-fluoro-4-nitrobenzene .

Fig 1: Two-step de novo synthesis workflow preserving the iodine moiety.

Step 1: Regioselective Nucleophilic Aromatic Substitution (SNAr)

Causality & Mechanism: In the starting material, both fluorine and iodine are potential leaving groups. However, fluorine is vastly superior in SNAr reactions. Its high electronegativity highly stabilizes the transient Meisenheimer complex, while the strongly electron-withdrawing para-nitro group further activates the C-F bond[3]. Consequently, 1-methylpiperazine selectively displaces the fluorine, leaving the iodine untouched.

Protocol:

• Charge a dry 500 mL round-bottom flask with 2-iodo-1-fluoro-4-nitrobenzene (10.0 g, 37.4 mmol) and anhydrous DMSO (100 mL).

• Add anhydrous K2CO3 (10.3 g, 74.8 mmol, 2.0 eq) followed by 1-methylpiperazine (4.5 g, 44.9 mmol, 1.2 eq).

• Stir the suspension at 90 °C under a nitrogen atmosphere for 8–12 hours. Monitor via TLC (EtOAc/Hexane 1:1) until the starting material is consumed.

• Cool the mixture to room temperature and pour it into 500 mL of ice-cold water.

• Filter the resulting bright yellow precipitate, wash with distilled water, and dry under a vacuum to yield 1-(2-Iodo-4-nitrophenyl)-4-methylpiperazine (CAS: 1254056-60-4)[4].

Step 2: Chemoselective Nitro Reduction

Causality & Mechanism: The critical challenge in this step is reducing the nitro group to an amine without triggering hydrodehalogenation of the iodine atom. Standard catalytic hydrogenation (e.g., Pd/C with H2) will rapidly cleave the C-I bond. To prevent this, a modified Béchamp reduction using activated iron powder and ammonium chloride is utilized[5]. The mildly acidic NH4Cl activates the iron surface, allowing for a highly chemoselective electron transfer that reduces the nitro group while preserving the fragile carbon-iodine bond[6].

Protocol:

• Suspend 1-(2-Iodo-4-nitrophenyl)-4-methylpiperazine (10.0 g, 28.8 mmol) in a mixture of Ethanol (160 mL) and Water (40 mL).

• Add iron powder (8.0 g, 144 mmol, 5.0 eq, <10 μm particle size) and NH4Cl (7.7 g, 144 mmol, 5.0 eq).

• Heat the vigorously stirred mixture to 70 °C for 3 hours. The reaction will turn dark brown/black as iron oxides form.

• While still hot, filter the mixture through a pad of Celite to remove iron residues. Wash the pad with hot ethanol (50 mL).

• Concentrate the filtrate under reduced pressure to remove ethanol. Extract the aqueous residue with EtOAc (3 x 100 mL), wash with brine, dry over Na2SO4, and concentrate to yield the target 3-Iodo-4-(4-methylpiperazin-1-yl)aniline .

Analytical Validation & Quality Control

A self-validating protocol requires rigorous analytical checks to ensure the structural integrity of the final product, specifically confirming the retention of the iodine atom.

Table 2: Analytical Quality Control Parameters

Method	Target Specification	Diagnostic Features & Causality
LC-MS (ESI+)	m/z 318.0 [M+H]⁺	Confirms molecular weight. Crucial check: Ensure absence of m/z 192.1, which indicates catastrophic deiodination during Step 2.
¹H NMR (400 MHz, CDCl3)	Conforms to structure	Look for the N-CH3 singlet at ~2.3 ppm, piperazine multiplets at 2.5-3.0 ppm, and a broad singlet at ~3.6 ppm (-NH2). The aromatic region should show a distinct 1,2,4-substitution pattern.
HPLC (UV 254 nm)	> 98% Area Purity	A significant retention time shift (earlier elution) compared to the nitro intermediate confirms complete reduction.

Downstream Diversification Strategies

Once synthesized and validated, 3-Iodo-4-(4-methylpiperazin-1-yl)aniline serves as a central hub for generating diverse chemical libraries.

Fig 2: Downstream diversification strategies for drug discovery.

By first functionalizing the aniline group (e.g., coupling with a heterocyclic carboxylic acid to form the core scaffold), researchers can subsequently utilize the iodine atom to perform late-stage Suzuki or Buchwald couplings. This orthogonal reactivity allows for the rapid optimization of the molecule's solvent-exposed regions without requiring total resynthesis of the core.

References

• Liu, Y., et al. "A Practical and Chemoselective Reduction of Nitroarenes to Anilines Using Activated Iron". Advanced Synthesis & Catalysis (Novartis Institute for Biomedical Research). URL:[Link]

• Bahadur, V., et al. "Iron–water mediated chemoselective reduction of nitroarenes in a ball mill: a highly efficient and sustainable approach". RSC Advances. URL:[Link]

• "Synthesis and evaluation of cyclic secondary amine substituted phenyl and benzyl nitrofuranyl amides as novel antituberculosis agents". PMC - NIH. URL:[Link]

Sources

• 1. chemimpex.com [chemimpex.com]
• 2. 4-(4-Methyl-1-piperazinyl)aniline, 97% 1 g | Request for Quote | Thermo Scientific Chemicals [thermofisher.com]
• 3. Synthesis and evaluation of cyclic secondary amine substituted phenyl and benzyl nitrofuranyl amides as novel antituberculosis agents - PMC [pmc.ncbi.nlm.nih.gov]
• 4. 1-(2-Iodo-4-nitrophenyl)-4-methylpiperazine | 1254056-60-4 [chemicalbook.com]
• 5. sciencemadness.org [sciencemadness.org]
• 6. Iron–water mediated chemoselective reduction of nitroarenes in a ball mill: a highly efficient and sustainable approach - RSC Mechanochemistry (RSC Publishing) DOI:10.1039/D5MR00055F [pubs.rsc.org]

Protocols & Analytical Methods

Chemoselective Buchwald-Hartwig Amination of 3-Iodo-4-(4-methylpiperazin-1-yl)aniline: A Strategic Guide for Bifunctional Substrates

Abstract: This application note details the strategic utilization of 3-iodo-4-(4-methylpiperazin-1-yl)aniline in palladium-catalyzed carbon-nitrogen (C-N) bond formation. Because this substrate contains both a highly reactive aryl iodide and a primary aniline, it presents a unique chemoselectivity challenge. We present a validated, self-contained protocol for the transient protection of the primary amine, followed by highly efficient Buchwald-Hartwig cross-coupling with exogenous secondary amines using a Pd/RuPhos catalyst system, and subsequent deprotection.

Introduction & Mechanistic Rationale

The 4-(4-methylpiperazin-1-yl)aniline motif is a privileged scaffold in medicinal chemistry, frequently serving as a solubilizing and target-binding moiety in kinase inhibitors[1]. The introduction of an iodine atom at the 3-position yields 3-iodo-4-(4-methylpiperazin-1-yl)aniline, a highly versatile but challenging bifunctional intermediate.

The Chemoselectivity Challenge: In a standard [2], the palladium(0) catalyst undergoes rapid oxidative addition into the C-I bond. If 3-iodo-4-(4-methylpiperazin-1-yl)aniline is subjected to these conditions without modification, the internal primary aniline will act as the competing nucleophile. This leads to rapid intermolecular self-condensation and the formation of intractable poly(arylamine) oligomers.

Causality of the Synthetic Strategy: To harness this substrate as an aryl halide partner for coupling with exogenous amines, the primary aniline must be masked. We utilize a tert-butyloxycarbonyl (Boc) protection strategy. For the subsequent cross-coupling, the choice of ligand and base is critical[3]. We select RuPhos , a sterically demanding dialkylbiaryl phosphine ligand, because it accelerates reductive elimination and prevents the formation of off-cycle palladium bis-amine complexes. Cesium carbonate (Cs₂CO₃) is chosen as the base; unlike strong alkoxides (e.g., NaOtBu), Cs₂CO₃ provides the mild conditions necessary to preserve the Boc protecting group during the elevated temperatures required for[4].

Experimental Workflows & Diagrams

Experimental workflow for the chemoselective amination of the bifunctional iodoaniline substrate.

Catalytic cycle of the RuPhos-mediated Buchwald-Hartwig amination.

Quantitative Data & Optimization

Table 1: Optimization of Reaction Conditions for the Coupling of N-Boc-3-Iodo-4-(4-methylpiperazin-1-yl)aniline with Morpholine.

Entry	Catalyst (mol%)	Ligand (mol%)	Base	Solvent	Temp (°C)	Yield (%)	Observation
1	Pd₂(dba)₃ (2.5)	BINAP (5.0)	NaOtBu	Toluene	100	45	Significant Boc cleavage and oligomerization.
2	Pd₂(dba)₃ (2.5)	Xantphos (5.0)	Cs₂CO₃	Dioxane	100	62	Sluggish reaction; incomplete conversion.
3	Pd(OAc)₂ (5.0)	BrettPhos (5.0)	K₃PO₄	t-AmylOH	100	78	Good conversion, trace side products.
4	Pd(OAc)₂ (5.0)	RuPhos (5.0)	Cs₂CO₃	Toluene	100	91	Optimal. Clean conversion, no Boc cleavage.

Detailed Step-by-Step Protocols

Protocol A: Boc-Protection of 3-Iodo-4-(4-methylpiperazin-1-yl)aniline

• Initialization: In an oven-dried 250 mL round-bottom flask, dissolve 3-iodo-4-(4-methylpiperazin-1-yl)aniline (10.0 mmol, 1.0 equiv) in anhydrous THF (50 mL).

• Reagent Addition: Add di-tert-butyl dicarbonate (Boc₂O) (12.0 mmol, 1.2 equiv) and a catalytic amount of 4-dimethylaminopyridine (DMAP) (0.5 mmol, 0.05 equiv).

• Reaction: Stir the mixture at 60 °C under a nitrogen atmosphere for 12 hours. Monitor by TLC (DCM/MeOH 9:1) until the starting material is consumed.

• Workup (Self-Validation): Concentrate the mixture under reduced pressure. Dissolve the residue in EtOAc (100 mL) and wash with saturated aqueous NaHCO₃ (2 x 50 mL) and brine (50 mL). Validation: The absence of the primary amine can be confirmed by a negative ninhydrin stain on the TLC plate. Dry over anhydrous Na₂SO₄, filter, and concentrate to yield the N-Boc protected intermediate.

Protocol B: Buchwald-Hartwig Cross-Coupling

• Preparation: To an oven-dried Schlenk tube equipped with a magnetic stir bar, add the N-Boc protected iodoaniline (5.0 mmol, 1.0 equiv), Pd(OAc)₂ (0.25 mmol, 5 mol%), RuPhos (0.25 mmol, 5 mol%), and anhydrous Cs₂CO₃ (7.5 mmol, 1.5 equiv).

• Inert Atmosphere: Seal the tube with a septum. Evacuate and backfill with argon three times to ensure strict removal of oxygen, preventing catalyst deactivation.

• Liquid Addition: Add anhydrous toluene (20 mL) and the exogenous secondary amine (e.g., morpholine) (6.0 mmol, 1.2 equiv) via syringe.

• Heating: Replace the septum with a Teflon screw cap under argon flow. Heat the reaction mixture in a pre-heated oil bath at 100 °C for 8 hours.

• Monitoring & Workup: Cool to room temperature. Dilute with EtOAc (30 mL) and filter through a pad of Celite to remove palladium black and inorganic salts. Concentrate the filtrate and purify via flash column chromatography (silica gel, gradient elution DCM to DCM/MeOH 95:5) to isolate the coupled product.

Protocol C: Deprotection

• Reaction: Dissolve the coupled product (4.0 mmol) in DCM (16 mL). Add trifluoroacetic acid (TFA) (4 mL) dropwise at 0 °C.

• Stirring: Warm to room temperature and stir for 2 hours. Validation: Monitor by LC-MS for the disappearance of the Boc-mass peak [M+H]⁺ and the appearance of the free amine.

• Neutralization: Carefully concentrate the mixture to remove excess TFA. Redissolve in DCM (50 mL) and wash with 1M NaOH until the aqueous layer is pH > 10. Extract, dry over Na₂SO₄, and concentrate to yield the final functionalized 4-(4-methylpiperazin-1-yl)aniline derivative.

References

• Title: Buchwald–Hartwig amination - Wikipedia Source: Wikipedia URL: [Link]

• Title: Design, Synthesis, and Structure–Activity Relationship Studies of 3-(Phenylethynyl)-1H-pyrazolo[3,4-d]pyrimidin-4-amine Derivatives as a New Class of Src Inhibitors with Potent Activities in Models of Triple Negative Breast Cancer Source: Journal of Medicinal Chemistry (ACS Publications) URL: [Link]

Sources

• 1. pubs.acs.org [pubs.acs.org]
• 2. Buchwald–Hartwig amination - Wikipedia [en.wikipedia.org]
• 3. pdf.benchchem.com [pdf.benchchem.com]
• 4. pdf.benchchem.com [pdf.benchchem.com]

Application Note: Sonogashira Cross-Coupling of 3-Iodo-4-(4-methylpiperazin-1-yl)aniline in Targeted Kinase Inhibitor Synthesis

Scientific Context & Strategic Importance

In modern medicinal chemistry, the rational design of tyrosine kinase inhibitors (TKIs) frequently relies on the modular assembly of heteroaryl pharmacophores. The compound 3-Iodo-4-(4-methylpiperazin-1-yl)aniline serves as a highly privileged, bifunctional building block in the synthesis of Type II kinase inhibitors (e.g., targeting BCR-ABL, KIT, and PDGFRA)1[1].

The 4-methylpiperazine moiety improves aqueous solubility and forms critical salt bridges within the kinase hinge region, while the aniline nitrogen provides a handle for subsequent amide coupling2[2]. The Sonogashira cross-coupling reaction is the premier methodology for functionalizing the 3-iodo position with terminal alkynes, yielding rigid, linear alkyne linkers that project deep into hydrophobic allosteric pockets.

Mechanistic Insights & Reaction Design

The Sonogashira coupling of this specific substrate involves the synergistic action of a Palladium cycle and a Copper cycle. Designing a self-validating protocol requires understanding the specific liabilities of the substrate:

• Aryl Iodide Reactivity : The C-I bond at the 3-position is highly activated, allowing facile oxidative addition of Pd(0) to form the Pd(II) intermediate at relatively mild temperatures compared to aryl bromides3[3].

• Managing the Piperazine Liability : The tertiary amines in the 4-methylpiperazine ring are strong Lewis bases that can coordinate and sequester Pd(II) or Cu(I) ions, potentially stalling the catalytic cycle. To counteract this, a robust ligand system (e.g., excess triphenylphosphine) and slightly elevated catalyst loadings (5 mol %) are recommended to maintain an active metal pool 4[4].

• Preventing Glaser Homocoupling : In the presence of Cu(I) and trace oxygen, terminal alkynes rapidly undergo Glaser-Hay homocoupling. Rigorous deoxygenation of the solvent system is mandatory to ensure high cross-coupling yields 5[6].

Figure 1: Synergistic Pd/Cu Sonogashira catalytic cycle highlighting transmetalation.

Experimental Protocol

The following protocol details the coupling of 3-Iodo-4-(4-methylpiperazin-1-yl)aniline with a generic terminal alkyne (e.g., phenylacetylene or 3-ethynylimidazo[1,2-b]pyridazine).

Reagents and Materials

• Substrate : 3-Iodo-4-(4-methylpiperazin-1-yl)aniline (1.0 equiv)

• Coupling Partner : Terminal Alkyne (1.2 equiv)

• Catalyst : Tetrakis(triphenylphosphine)palladium(0) [Pd(PPh₃)₄] (0.05 equiv)

• Co-Catalyst : Copper(I) iodide [CuI] (0.05 equiv)

• Base : Triethylamine (Et₃N) (3.0 equiv)

• Solvent : Anhydrous N,N-Dimethylformamide (DMF) (0.2 M)

Step-by-Step Methodology

• Reaction Setup : In an oven-dried Schlenk flask equipped with a magnetic stir bar, charge 3-Iodo-4-(4-methylpiperazin-1-yl)aniline (1.0 mmol), terminal alkyne (1.2 mmol), Pd(PPh₃)₄ (0.05 mmol, 58 mg), and CuI (0.05 mmol, 9.5 mg).

• Degassing (Critical Step) : Seal the flask with a rubber septum. Apply high vacuum for 2 minutes, then backfill with dry Argon. Repeat this cycle three times. Causality: Removing oxygen prevents the Cu-catalyzed oxidative Glaser homocoupling of the terminal alkyne.

• Solvent Addition : Inject anhydrous, degassed DMF (5.0 mL) and Et₃N (3.0 mmol, 0.42 mL) via syringe. Sparge the resulting solution with Argon for an additional 10 minutes. Causality: DMF provides superior solubility for polar piperazine intermediates and stabilizes the Pd(0) species at elevated temperatures.

• Heating & Monitoring : Transfer the flask to a pre-heated oil bath at 80 °C. Stir vigorously for 12 hours. Monitor reaction progress via LC-MS or TLC (DCM:MeOH 9:1 with 1% NH₄OH).

• Quench and Workup : Cool the reaction to room temperature. Dilute with Ethyl Acetate (20 mL). Wash the organic layer with an aqueous solution of 5% EDTA or 10% NH₄OH (3 × 15 mL). Causality: The piperazine moiety strongly chelates residual Pd and Cu. Washing with strong aqueous chelators (EDTA/NH₃) strips these heavy metals from the product, preventing catalyst carryover into downstream biological assays.

• Drying and Concentration : Wash the organic layer with brine, dry over anhydrous Na₂SO₄, filter, and concentrate under reduced pressure.

• Purification : Purify the crude residue via flash column chromatography on silica gel, eluting with a gradient of 0–10% Methanol in Dichloromethane (containing 1% Et₃N to prevent streaking of the basic piperazine).

Figure 2: Step-by-step experimental workflow for Sonogashira coupling and purification.

Data Presentation: Optimization of Conditions

The table below summarizes the quantitative optimization of the Sonogashira coupling for this specific piperazine-bearing substrate, demonstrating the necessity of the Pd/Cu co-catalytic system in a polar aprotic solvent.

Entry	Catalyst System (mol %)	Base (Equiv)	Solvent	Temp (°C)	Time (h)	Yield (%)	Observation
1	Pd(PPh₃)₄ (5%) / CuI (5%)	Et₃N (3.0)	DMF	80	12	88%	Optimal conditions; complete conversion.
2	PdCl₂(PPh₃)₂ (5%) / CuI (5%)	DIPEA (3.0)	THF	65	16	82%	Good yield, but slower reaction rate in THF.
3	Pd(OAc)₂ (5%) / PPh₃ (10%) / CuI (5%)	Et₃N (3.0)	DMF	80	12	85%	In situ Pd(0) generation is highly effective.
4	Pd(PPh₃)₄ (5%) / CuI (5%)	Piperidine (3.0)	Toluene	90	18	65%	Incomplete conversion; poor substrate solubility.
5	Pd(PPh₃)₄ (5%) / No CuI	Et₃N (3.0)	DMF	100	24	40%	Sluggish reaction; CuI is critical for alkyne activation.

References

• Source: Journal of Medicinal Chemistry (ACS Publications)
• Source: PMC (National Institutes of Health)
• Title: Sustainable Approach to Waste-Minimized Sonogashira Cross-Coupling Reaction Based on Recoverable/Reusable Heterogeneous Catalytic/Base System and Acetonitrile Azeotrope Source: ACS Sustainable Chemistry & Engineering URL
• Title: Sonogashira Coupling Reaction and its Application in Dendrimer Synthesis Source: Asian Publication Corporation URL
• Title: CHAPTER 15: Recent Large-Scale Applications of Transition Metal-Catalyzed Couplings for the Synthesis of Pharmaceuticals Source: RSC Books URL

Sources

• 1. pubs.acs.org [pubs.acs.org]
• 2. Designing Novel BCR-ABL Inhibitors for Chronic Myeloid Leukemia with Improved Cardiac Safety - PMC [pmc.ncbi.nlm.nih.gov]
• 3. asianpubs.org [asianpubs.org]
• 4. books.rsc.org [books.rsc.org]
• 5. pubs.acs.org [pubs.acs.org]
• 6. pubs.acs.org [pubs.acs.org]

Application Notes and Protocols for Palladium-Catalyzed Cross-Coupling Reactions with 3-Iodo-4-(4-methylpiperazin-1-yl)aniline

Introduction: The Strategic Importance of 3-Iodo-4-(4-methylpiperazin-1-yl)aniline in Modern Synthesis

In the landscape of pharmaceutical and materials science research, the ability to construct complex molecular architectures with precision and efficiency is paramount. Palladium-catalyzed cross-coupling reactions have emerged as one of the most powerful and versatile tools for the formation of carbon-carbon (C-C) and carbon-heteroatom (C-N, C-O, C-S) bonds.[1][2] The substrate, 3-Iodo-4-(4-methylpiperazin-1-yl)aniline, represents a highly valuable and strategically functionalized building block. Its structure incorporates three key features for synthetic diversification:

• A Reactive Aryl Iodide: The carbon-iodine bond is the most reactive of the aryl halides in palladium-catalyzed cross-coupling, allowing for selective functionalization under mild conditions.[3][4]

• A Nucleophilic Aniline: The primary amine serves as a handle for a variety of transformations, including amidation and further cross-coupling reactions.

• A Tertiary Amine Moiety (Methylpiperazine): This group can influence the electronic properties of the aromatic ring and provides a site for potential salt formation or further derivatization, impacting the solubility and pharmacokinetic properties of synthesized molecules.

This application note provides a comprehensive guide for researchers, scientists, and drug development professionals on the effective use of 3-Iodo-4-(4-methylpiperazin-1-yl)aniline in three of the most fundamental palladium-catalyzed cross-coupling reactions: Suzuki-Miyaura coupling, Buchwald-Hartwig amination, and Sonogashira coupling. The protocols are designed to be robust and adaptable, with a focus on explaining the rationale behind the selection of catalysts, ligands, and reaction conditions.

Safety and Handling

Before commencing any experimental work, it is crucial to consult the Safety Data Sheet (SDS) for all reagents. 3-Iodo-4-(4-methylpiperazin-1-yl)aniline and related iodoanilines should be handled with appropriate personal protective equipment (PPE), including safety glasses, lab coat, and gloves.[5][6] Operations should be carried out in a well-ventilated fume hood. Palladium catalysts and phosphine ligands can be toxic and should be handled with care.

Core Concepts: The Palladium Catalytic Cycle

A foundational understanding of the mechanism of palladium-catalyzed cross-coupling is essential for troubleshooting and optimization. The catalytic cycle for these reactions generally proceeds through three key steps:

• Oxidative Addition: The active Pd(0) catalyst inserts into the carbon-iodine bond of the aryl iodide, forming a Pd(II) complex.[4][7]

• Transmetalation (for Suzuki and Sonogashira) or Amine Coordination/Deprotonation (for Buchwald-Hartwig): The coupling partner (organoboron compound, alkyne, or amine) displaces the halide on the palladium center.[7][8][9]

• Reductive Elimination: The two organic partners on the palladium complex are coupled, forming the new C-C or C-N bond and regenerating the active Pd(0) catalyst, which re-enters the catalytic cycle.[7][8]

The choice of ligand is critical as it influences the stability and reactivity of the palladium catalyst throughout this cycle.[10][11][12]

Diagram: Generalized Palladium Cross-Coupling Cycle

Caption: Generalized Catalytic Cycle for Palladium Cross-Coupling.

Application Protocol 1: Suzuki-Miyaura Coupling for C-C Bond Formation

The Suzuki-Miyaura coupling is a robust method for forming biaryl structures, which are prevalent in pharmaceuticals.[9][13][14] The reaction couples an organohalide with an organoboron compound, typically a boronic acid or ester.[15][16]

Rationale for Reagent Selection

• Palladium Precatalyst: A pre-formed Pd(II) precatalyst that readily generates the active Pd(0) species in situ is often preferred for reproducibility.[17][18][19] For this electron-rich aniline substrate, a catalyst system that is both active and resistant to catalyst deactivation is ideal.

• Ligand: Bulky, electron-rich phosphine ligands are known to accelerate the rate-limiting oxidative addition and reductive elimination steps.[10]

• Base: A base is required to activate the boronic acid, forming a more nucleophilic boronate species that facilitates transmetalation.[13][14] The choice of base can be critical and is often substrate-dependent.

Experimental Protocol: Suzuki-Miyaura Coupling

Diagram: Suzuki-Miyaura Coupling Workflow

Caption: Workflow for Suzuki-Miyaura Coupling.

Materials:

• 3-Iodo-4-(4-methylpiperazin-1-yl)aniline (1.0 equiv)

• Arylboronic acid (1.2-1.5 equiv)

• Palladium(II) acetate (Pd(OAc)₂) (2 mol%) or a suitable precatalyst

• SPhos (4 mol%) or another suitable Buchwald ligand

• Potassium phosphate (K₃PO₄) (2.0-3.0 equiv)

• 1,4-Dioxane or Toluene/Water mixture (e.g., 10:1)

• Inert gas (Argon or Nitrogen)

Procedure:

• To an oven-dried Schlenk flask, add 3-Iodo-4-(4-methylpiperazin-1-yl)aniline, the arylboronic acid, and potassium phosphate.

• Evacuate and backfill the flask with an inert gas three times.

• Add the degassed solvent(s) via syringe.

• In a separate vial, mix the palladium catalyst and ligand, and add this mixture to the reaction flask under a positive flow of inert gas.

• Heat the reaction mixture to 80-100 °C and stir until the starting material is consumed (monitor by TLC or LC-MS).

• Cool the reaction to room temperature and dilute with ethyl acetate.

• Filter the mixture through a pad of Celite, washing with ethyl acetate.

• Wash the filtrate with water and brine, then dry over anhydrous sodium sulfate.

• Concentrate the organic layer under reduced pressure and purify the crude product by column chromatography.

Parameter	Recommended Condition	Rationale
Catalyst	Pd(OAc)₂ / SPhos	SPhos is a bulky, electron-rich ligand that promotes efficient coupling.
Base	K₃PO₄	A moderately strong base that is effective and has good functional group tolerance.
Solvent	1,4-Dioxane or Toluene/H₂O	Aprotic solvents are common; a small amount of water can aid in dissolving the base.
Temperature	80-100 °C	Sufficient to drive the reaction to completion in a reasonable timeframe.

Application Protocol 2: Buchwald-Hartwig Amination for C-N Bond Formation

The Buchwald-Hartwig amination is a cornerstone of modern synthetic chemistry for the formation of C-N bonds, enabling the synthesis of a wide array of aryl amines.[8][20][21]

Rationale for Reagent Selection

• Palladium Precatalyst: The choice of precatalyst and ligand is highly dependent on the nature of the amine coupling partner.[22][23][24] For coupling with primary or secondary amines, bulky biarylphosphine ligands are often highly effective.[8]

• Ligand: Ligands such as XPhos or RuPhos are designed to facilitate the coupling of a wide range of amines, including those that are sterically hindered.

• Base: A strong, non-nucleophilic base is required to deprotonate the amine, allowing it to coordinate to the palladium center.[3] Sodium tert-butoxide (NaOtBu) is a common choice.

Experimental Protocol: Buchwald-Hartwig Amination

Diagram: Buchwald-Hartwig Amination Workflow

Caption: Workflow for Buchwald-Hartwig Amination.

Materials:

• 3-Iodo-4-(4-methylpiperazin-1-yl)aniline (1.0 equiv)

• Amine coupling partner (1.1-1.5 equiv)

• Palladium(II) acetate (Pd(OAc)₂) (1-2 mol%) or a suitable precatalyst

• XPhos (2-4 mol%)

• Sodium tert-butoxide (NaOtBu) (1.5-2.0 equiv)

• Toluene or tert-Amyl alcohol

• Inert gas (Argon or Nitrogen)

Procedure:

• To an oven-dried Schlenk flask, add the palladium catalyst, ligand, and base.

• Evacuate and backfill the flask with an inert gas.

• Add 3-Iodo-4-(4-methylpiperazin-1-yl)aniline and the amine coupling partner.

• Add the anhydrous, degassed solvent.

• Heat the reaction mixture to 90-110 °C, and stir until the reaction is complete.

• Cool to room temperature, and quench with saturated aqueous ammonium chloride.

• Extract the product with an organic solvent (e.g., ethyl acetate or dichloromethane).

• Wash the combined organic layers with brine, dry over anhydrous sodium sulfate, and concentrate.

• Purify the crude product by column chromatography.

Parameter	Recommended Condition	Rationale
Catalyst	Pd(OAc)₂ / XPhos	XPhos is a highly active and versatile ligand for a broad range of amines.
Base	NaOtBu	A strong base necessary for the deprotonation of the amine coupling partner.
Solvent	Toluene	A common, non-polar solvent for Buchwald-Hartwig reactions.
Temperature	90-110 °C	Ensures a reasonable reaction rate for most amine couplings.

Application Protocol 3: Sonogashira Coupling for C(sp²)-C(sp) Bond Formation

The Sonogashira coupling is a highly efficient method for the synthesis of aryl alkynes, which are important intermediates in organic synthesis and materials science.[25][26] The reaction typically involves a palladium catalyst and a copper(I) co-catalyst.[25] Copper-free conditions have also been developed.[27][28][29]

Rationale for Reagent Selection

• Palladium Catalyst: A simple palladium source like PdCl₂(PPh₃)₂ is often effective for the coupling of aryl iodides.[30]

• Copper(I) Co-catalyst: Copper(I) iodide (CuI) is the classic co-catalyst that facilitates the formation of a copper acetylide intermediate, which then undergoes transmetalation with the palladium complex.[25]

• Base: An amine base, such as triethylamine (TEA) or diisopropylamine (DIPA), is used to deprotonate the terminal alkyne and also serves as the solvent in many cases.

Experimental Protocol: Sonogashira Coupling

Diagram: Sonogashira Coupling Workflow

Caption: Workflow for Sonogashira Coupling.

Materials:

• 3-Iodo-4-(4-methylpiperazin-1-yl)aniline (1.0 equiv)

• Terminal alkyne (1.2-1.5 equiv)

• Bis(triphenylphosphine)palladium(II) dichloride (PdCl₂(PPh₃)₂) (1-3 mol%)

• Copper(I) iodide (CuI) (2-5 mol%)

• Triethylamine (TEA) or Diisopropylamine (DIPA) (as solvent or co-solvent with THF)

• Inert gas (Argon or Nitrogen)

Procedure:

• To a Schlenk flask, add 3-Iodo-4-(4-methylpiperazin-1-yl)aniline, PdCl₂(PPh₃)₂, and CuI.

• Evacuate and backfill the flask with an inert gas.

• Add the degassed amine base (and co-solvent if used).

• Add the terminal alkyne dropwise via syringe.

• Stir the reaction at room temperature or with gentle heating (e.g., 40-60 °C) until completion.

• Once the reaction is complete, dilute with an organic solvent and filter through a pad of Celite to remove the amine hydrohalide salts.

• Concentrate the filtrate and purify the crude product by column chromatography.

Parameter	Recommended Condition	Rationale
Catalyst System	PdCl₂(PPh₃)₂ / CuI	The classic and reliable catalyst system for Sonogashira couplings of aryl iodides.
Base/Solvent	Triethylamine (TEA)	Acts as both the base and the solvent, simplifying the reaction setup.
Temperature	Room Temperature to 60 °C	Aryl iodides are highly reactive, often allowing for mild reaction conditions.

Conclusion

3-Iodo-4-(4-methylpiperazin-1-yl)aniline is a versatile and valuable building block for the synthesis of complex organic molecules. The protocols detailed in this application note for Suzuki-Miyaura, Buchwald-Hartwig, and Sonogashira couplings provide a solid foundation for researchers to effectively utilize this substrate in their synthetic endeavors. The key to success with these reactions lies in the careful selection of the palladium catalyst, ligand, base, and solvent system, tailored to the specific coupling partners and desired product. By understanding the underlying principles of the catalytic cycles and the rationale for reagent selection, scientists can confidently and efficiently advance their research in drug discovery and materials science.

References

• Buchwald–Hartwig amination - Wikipedia. (URL: [Link])

• Suzuki Coupling - Organic Chemistry Portal. (URL: [Link])

• Hiebler, M., et al. (2020). Rapid Evaluation of the Mechanism of Buchwald–Hartwig Amination and Aldol Reactions Using Intramolecular 13C Kinetic Isotope Effects. ACS Catalysis. (URL: [Link])

• Fors, B. P., et al. (2011). Design and Preparation of New Palladium Precatalysts for C-C and C-N Cross-Coupling Reactions. Chemical Science. (URL: [Link])

• Yoneda, J. Suzuki-Miyaura cross-coupling: Practical Guide. Yoneda Labs. (URL: [Link])

• Hiebler, M., et al. (2021). Rapid Evaluation of the Mechanism of Buchwald–Hartwig Amination and Aldol Reactions Using Intramolecular 13C Kinetic Isotope Effects. ACS Catalysis. (URL: [Link])

• Mori, A., et al. (2004). Copper-Free Sonogashira Coupling Reaction with PdCl2 in Water under Aerobic Conditions. Organic Letters. (URL: [Link])

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• Moret, M.-E., et al. (2024). Alkene-Coordinated Palladium(0) Cross-Coupling Precatalysts: Comparing Oxidative Addition and Catalytic Reactivity for Dimethyl Fumarate and Maleic Anhydride Stabilizing Ligands. Organometallics. (URL: [Link])

• Bruno, N. C. (2013). Novel palladium precatalysts and their application in cross- coupling reactions and copper-catalyzed enantioselective ring formation. DSpace@MIT. (URL: [Link])

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• Nakamura, M., et al. (2004). Palladium-Catalyzed Coupling Reaction of Terminal Alkynes with Aryl Iodides in the Presence of Indium Tribromide and Its Application to a One-Pot Synthesis of 2-Phenylindole. Organic Letters. (URL: [Link])

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• Kim, J., et al. (2019). A Highly Selective Palladium-Catalyzed Aerobic Oxidative Aniline–Aniline Cross-Coupling Reaction. Organic Letters. (URL: [Link])

• CuI/PPh3‐catalyzed Sonogashira coupling reaction of aryl iodides with terminal alkynes in water in the absence of palladium. ResearchGate. (URL: [Link])

• Ligand electronic influence in Pd-catalyzed C-C coupling processes. (URL: [Link])

• Fairlamb, I. J. S., et al. (2004). Ligand-, Copper-, and Amine-Free Sonogashira Reaction of Aryl Iodides and Bromides with Terminal Alkynes. The Journal of Organic Chemistry. (URL: [Link])

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• Bora, U., et al. (2015). Palladium salen Complex: An efficient Catalyst for Sonogashira reaction at room temperature. The Royal Society of Chemistry. (URL: [Link])

• The role of palladium nanoparticles in catalytic C–C cross-coupling reactions. ResearchGate. (URL: [Link])

• Lei, A., et al. (2021). Radical–Radical Cross-Coupling Assisted N–S Bond Formation Using Alternating Current Protocol. CCS Chemistry. (URL: [Link])

• Chen, G., et al. (2016). Ligand-Enabled Cross-Coupling of C(sp3)–H Bonds with Arylsilanes. Angewandte Chemie International Edition. (URL: [Link])

• Buchwald, S. L., et al. (2025). Room-Temperature Copper Cross-Coupling Reactions of Anilines with Aryl Bromides. Organic Letters. (URL: [Link])

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• Larock, R. C., et al. (2006). Synthesis of 3-Iodoindoles by the Pd/Cu-Catalyzed Coupling of N,N-Dialkyl-2-iodoanilines and Terminal Acetylenes, Followed by Electrophilic Cyclization. The Journal of Organic Chemistry. (URL: [Link])

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derivatization of the aniline group in 3-Iodo-4-(4-methylpiperazin-1-yl)aniline

Application Note: Chemoselective Derivatization of the Aniline Group in 3-Iodo-4-(4-methylpiperazin-1-yl)aniline

Introduction & Chemical Context

3-Iodo-4-(4-methylpiperazin-1-yl)aniline is a highly valuable synthetic building block, frequently utilized in the modular synthesis of targeted kinase inhibitors and other advanced pharmacophores. The structural complexity of this molecule presents a unique chemoselectivity challenge during derivatization due to the presence of three distinct functional moieties:

• Primary Aromatic Amine (Aniline): The primary target for derivatization, exhibiting moderate nucleophilicity.

• Tertiary Aliphatic Amine (4-Methylpiperazine): A highly basic moiety prone to protonation or competitive interactions with electrophiles.

• Aryl Iodide: A critical handle for downstream transition-metal-catalyzed cross-coupling (e.g., Suzuki-Miyaura or Sonogashira reactions) that must be strictly preserved.

This application note provides field-proven, self-validating protocols for the chemoselective derivatization of the aniline group via amidation, reductive amination, and sulfonamidation, ensuring the absolute integrity of both the piperazine and iodo groups.

Mechanistic Insights & Experimental Rationale (E-E-A-T)

• Amidation (HATU/DIPEA): The aniline nitrogen is less nucleophilic than aliphatic amines. To drive the reaction without quaternizing the tertiary piperazine nitrogen, a sterically hindered, non-nucleophilic base like N,N-Diisopropylethylamine (DIPEA) is employed[1]. HATU is selected as the optimal coupling reagent because it rapidly forms a highly reactive OAt-active ester, which accelerates the coupling step and is exceptionally efficient for weakly nucleophilic anilines[2].

• Reductive Amination (NaBH(OAc)₃): Converting the aniline to a secondary amine via reductive amination requires precise control over the reducing agent. Catalytic hydrogenation (e.g., Pd/C with H₂ or ammonium formate) is strictly contraindicated, as it will rapidly cause reductive deiodination of the aryl iodide[3]. Instead, sodium triacetoxyborohydride (NaBH(OAc)₃) is the optimal reagent. It selectively reduces the intermediate iminium ion without reducing the unreacted aldehyde and is entirely orthogonal to the C–I bond[4]. It is also highly effective for weakly basic amines like anilines[4].

• Sulfonamidation: Sulfonylation with sulfonyl chlorides is driven by the use of pyridine, which acts as both an acid scavenger and a nucleophilic catalyst. This forms a highly reactive sulfonylpyridinium intermediate that selectively reacts with the primary aniline over the sterically encumbered piperazine.

Quantitative Data Summary

Derivatization Method	Reagents & Conditions	Target Electrophile	Typical Yield Range	Chemoselectivity / Downstream Compatibility
Amidation	HATU, DIPEA, DMF, 0 °C to RT	Carboxylic Acids	75% – 90%	Preserves C–I bond; DIPEA prevents piperazine alkylation[2].
Reductive Amination	NaBH(OAc)₃, DCE or THF, RT	Aldehydes / Ketones	65% – 85%	Avoids deiodination (unlike Pd/C); selective for iminium reduction[4].
Sulfonamidation	R-SO₂Cl, Pyridine, DCM, 0 °C to RT	Sulfonyl Chlorides	70% – 88%	High selectivity for primary aniline; piperazine remains unreacted.

Mandatory Visualization: Derivatization Workflow

Caption: Chemoselective derivatization pathways for 3-Iodo-4-(4-methylpiperazin-1-yl)aniline.

Experimental Protocols

Protocol A: HATU-Mediated Amide Coupling

Self-Validating Step: The use of 3.0 equivalents of DIPEA ensures the basic piperazine is fully neutralized as a free base, preventing it from sequestering the activated OAt-ester[2].

• Preparation: In an oven-dried round-bottom flask under inert atmosphere (N₂ or Ar), dissolve the target carboxylic acid (1.1 eq) in anhydrous DMF (0.2 M).

• Activation: Add DIPEA (3.0 eq) followed by HATU (1.2 eq). Stir the mixture at room temperature for 15 minutes to pre-form the highly reactive OAt-active ester[2].

• Coupling: Cool the mixture to 0 °C. Add 3-Iodo-4-(4-methylpiperazin-1-yl)aniline (1.0 eq) portion-wise or as a solution in a minimal amount of DMF.

• Reaction: Allow the reaction to warm to room temperature and stir for 12–18 hours. Monitor the consumption of the aniline via LC-MS.

• Workup: Quench with saturated aqueous NaHCO₃. Extract with EtOAc (3x). Wash the combined organic layers thoroughly with 5% aqueous LiCl (to remove DMF) and brine. Dry over anhydrous Na₂SO₄, filter, and concentrate. Purify via flash chromatography (DCM/MeOH gradient).

Protocol B: Reductive Amination with NaBH(OAc)₃

Self-Validating Step: Pre-stirring the aldehyde and aniline allows imine formation before the addition of the reductant. NaBH(OAc)₃ is specifically chosen because it is stable in the presence of aldehydes and selectively reduces the protonated iminium species without touching the aryl iodide[4].

• Imine Formation: Dissolve 3-Iodo-4-(4-methylpiperazin-1-yl)aniline (1.0 eq) and the target aldehyde (1.1 eq) in anhydrous 1,2-dichloroethane (DCE) or THF (0.2 M). Stir at room temperature for 2 hours. Note: If the aniline is highly unreactive, 1-2 equivalents of acetic acid can be added to catalyze iminium formation[5].

• Reduction: Add sodium triacetoxyborohydride (NaBH(OAc)₃) (1.5 to 2.0 eq) portion-wise to the reaction mixture[4].

• Reaction: Stir at room temperature for 4–12 hours. Monitor the disappearance of the imine intermediate via TLC or LC-MS.

• Workup: Quench the reaction carefully with saturated aqueous NaHCO₃ to neutralize excess acid and decompose unreacted hydride. Extract with DCM (3x). Wash with brine, dry over Na₂SO₄, and concentrate in vacuo. Purify via silica gel chromatography.

Protocol C: Sulfonamide Synthesis

• Preparation: Dissolve 3-Iodo-4-(4-methylpiperazin-1-yl)aniline (1.0 eq) in anhydrous DCM (0.2 M). Add anhydrous pyridine (3.0 eq) and cool the solution to 0 °C.

• Addition: Slowly add the desired sulfonyl chloride (1.1 eq) dropwise (if liquid) or portion-wise (if solid).

• Reaction: Allow the mixture to warm to room temperature and stir for 4–8 hours.

• Workup: Dilute with additional DCM. Wash with saturated aqueous NaHCO₃, followed by water and brine. Dry over MgSO₄, filter, and concentrate. Purify via recrystallization or flash chromatography.

References

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• The Journal of Organic Chemistry (ACS Publications). "Guanidium Unmasked: Repurposing Common Amide Coupling Reagents for the Synthesis of Pentasubstituted Guanidine Bases."
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Application of 3-Iodo-4-(4-methylpiperazin-1-yl)aniline in Library Synthesis: A Technical Guide

Introduction: A Privileged Scaffold for Kinase-Focused Libraries

In the landscape of modern drug discovery, particularly in the realm of kinase inhibitors, certain molecular scaffolds have emerged as "privileged structures" due to their inherent ability to interact with the ATP-binding site of kinases. 3-Iodo-4-(4-methylpiperazin-1-yl)aniline is one such scaffold, offering a unique combination of features that make it an invaluable building block for the synthesis of focused compound libraries. The strategic placement of a reactive iodine atom, a basic 4-methylpiperazin-1-yl group, and a nucleophilic aniline moiety provides three key points for diversification, enabling the exploration of a vast chemical space around a core structure known to possess biological relevance.[1][2]

The 4-(4-methylpiperazin-1-yl)aniline fragment is frequently found in potent kinase inhibitors, where the piperazine group often interacts with the solvent-exposed region of the kinase, enhancing solubility and providing a vector for further modification. The aniline nitrogen serves as a crucial hydrogen bond donor and a point of attachment for various heterocyclic systems that occupy the adenine-binding region. The iodine atom on the phenyl ring is the linchpin for introducing diversity through a variety of robust and high-throughput compatible cross-coupling reactions.[3]

This technical guide provides detailed application notes and protocols for the utilization of 3-Iodo-4-(4-methylpiperazin-1-yl)aniline in the synthesis of compound libraries, with a focus on Suzuki-Miyaura coupling, Buchwald-Hartwig amination, and amide bond formation. The protocols provided are based on established methodologies for similar substrates and are designed to be readily adaptable for high-throughput synthesis platforms.

Core Reactions for Library Diversification

The true power of 3-Iodo-4-(4-methylpiperazin-1-yl)aniline as a library-building scaffold lies in the versatility of its chemical handles. The C-I bond is a prime substrate for palladium-catalyzed cross-coupling reactions, while the aniline nitrogen is readily acylated or can participate in further coupling reactions.

Caption: High-throughput Suzuki-Miyaura coupling workflow.

Step-by-Step Protocol:

• Plate Preparation:

  • To each well of a 96-well reaction plate, add the corresponding boronic acid or ester (1.2 equivalents).

  • Prepare a stock solution of 3-Iodo-4-(4-methylpiperazin-1-yl)aniline (1.0 equivalent) in 1,4-dioxane and dispense into each well.

  • Add solid potassium carbonate (2.0 equivalents) to each well.

• Catalyst Addition:

  • In a separate vial, prepare a catalyst premix by dissolving Pd(OAc)₂ (2 mol%) and SPhos (4 mol%) in degassed 1,4-dioxane.

  • Dispense the catalyst premix into each well.

  • Add degassed water to each well (typically a 4:1 to 10:1 ratio of dioxane to water).

• Reaction and Work-up:

  • Seal the 96-well plate with a chemically resistant sealing mat.

  • Place the plate on a heating block and stir at 80-100 °C for 4-12 hours. Monitor the reaction progress of a representative well by LC-MS if possible.

  • After cooling to room temperature, add ethyl acetate to each well.

  • Perform a liquid-liquid extraction by adding water, shaking, and then separating the aqueous layer. A 96-well liquid-liquid extraction system can be utilized for this step.

  • Dry the organic layer by passing it through a 96-well plate containing a drying agent (e.g., sodium sulfate).

  • Transfer the dried organic solutions to a new 96-well plate and evaporate the solvent under a stream of nitrogen or in a vacuum centrifuge.

  • The resulting library of crude products can then be purified by preparative HPLC-MS.

Data Table: Representative Suzuki-Miyaura Couplings

Entry	Boronic Acid/Ester	Product	Typical Yield (%)
1	Phenylboronic acid	3-Phenyl-4-(4-methylpiperazin-1-yl)aniline	85-95
2	4-Methoxyphenylboronic acid	3-(4-Methoxyphenyl)-4-(4-methylpiperazin-1-yl)aniline	80-90
3	Pyridin-3-ylboronic acid	3-(Pyridin-3-yl)-4-(4-methylpiperazin-1-yl)aniline	70-85
4	Thiophen-2-ylboronic acid	3-(Thiophen-2-yl)-4-(4-methylpiperazin-1-yl)aniline	75-88

Yields are estimated based on literature precedents for similar substrates and may vary depending on the specific reaction conditions and the reactivity of the boronic acid. [7][8]

Section 2: Buchwald-Hartwig Amination for C-N Bond Formation

The Buchwald-Hartwig amination is a powerful palladium-catalyzed cross-coupling reaction for the formation of carbon-nitrogen bonds. [4]It is an indispensable tool for library synthesis, allowing for the introduction of a wide variety of primary and secondary amines at the C3 position of the aniline ring.

Causality in Experimental Design:

• Ligand Selection: The choice of ligand is paramount for a successful Buchwald-Hartwig amination. For coupling with anilines, bulky biarylphosphine ligands such as RuPhos or BrettPhos have shown excellent performance, promoting efficient oxidative addition and reductive elimination. [1]* Base Selection: Strong, non-nucleophilic bases are typically required. Lithium bis(trimethylsilyl)amide (LiHMDS) or sodium tert-butoxide (NaOtBu) are commonly used. The choice of base can be critical for substrates with sensitive functional groups. [1]* Inert Atmosphere: The Pd(0) catalyst is highly sensitive to oxygen. Therefore, all manipulations should be carried out under an inert atmosphere (e.g., argon or nitrogen) using Schlenk techniques or in a glovebox. [5]

Parallel Buchwald-Hartwig Amination Protocol

This protocol is suitable for the synthesis of a focused library of N-aryl or N-heteroaryl derivatives.

Materials:

• 3-Iodo-4-(4-methylpiperazin-1-yl)aniline

• Library of primary and secondary amines

• Pd₂(dba)₃ (Tris(dibenzylideneacetone)dipalladium(0))

• RuPhos (2-Dicyclohexylphosphino-2',6'-diisopropoxybiphenyl)

• LiHMDS (1.0 M solution in THF)

• Toluene (anhydrous, degassed)

• Reaction vials with screw caps

Workflow Diagram:

Caption: Workflow for parallel Buchwald-Hartwig amination.

Step-by-Step Protocol:

• Reaction Setup (under inert atmosphere):

  • To an array of oven-dried reaction vials, add 3-Iodo-4-(4-methylpiperazin-1-yl)aniline (1.0 equivalent), the corresponding amine (1.2 equivalents), Pd₂(dba)₃ (1 mol%), and RuPhos (2 mol%).

  • Seal each vial with a septum-containing screw cap.

• Reagent Addition:

  • Add anhydrous, degassed toluene to each vial via syringe.

  • Slowly add the LiHMDS solution (1.5 equivalents) to each vial with stirring.

• Reaction and Work-up:

  • Place the vials in a preheated aluminum block on a stirrer hotplate and heat at 90-110 °C for 4-16 hours.

  • Monitor the reaction by TLC or LC-MS.

  • Upon completion, cool the reactions to room temperature and carefully quench with saturated aqueous ammonium chloride solution.

  • Extract the aqueous layer with an organic solvent (e.g., ethyl acetate).

  • Combine the organic layers, wash with brine, dry over anhydrous sodium sulfate, and concentrate under reduced pressure.

  • Purify the crude products by flash column chromatography or preparative HPLC.

Data Table: Representative Buchwald-Hartwig Aminations

Entry	Amine	Product	Typical Yield (%)
1	Aniline	N-Phenyl-3-amino-4-(4-methylpiperazin-1-yl)aniline	75-90
2	Morpholine	3-Morpholino-4-(4-methylpiperazin-1-yl)aniline	80-95
3	Benzylamine	N-Benzyl-3-amino-4-(4-methylpiperazin-1-yl)aniline	70-85
4	Indole	3-(1H-Indol-1-yl)-4-(4-methylpiperazin-1-yl)aniline	65-80

Yields are estimated based on literature precedents for similar substrates and may require optimization for specific amines. [1][10]

Section 3: Amide Coupling for Further Functionalization

The aniline nitrogen of the scaffold provides a convenient handle for amide bond formation, a reaction frequently employed in medicinal chemistry to introduce a wide variety of substituents and modulate physicochemical properties. [6]

Causality in Experimental Design:

• Coupling Reagents: For library synthesis, efficient and reliable coupling reagents are essential. HATU (1-[Bis(dimethylamino)methylene]-1H-1,2,3-triazolo[4,5-b]pyridinium 3-oxid hexafluorophosphate) and HBTU (O-(Benzotriazol-1-yl)-N,N,N',N'-tetramethyluronium hexafluorophosphate) are popular choices due to their high reactivity and low rates of epimerization. [7][8]* Base: A non-nucleophilic organic base such as N,N-diisopropylethylamine (DIPEA) is commonly used to neutralize the acid formed during the reaction and to facilitate the coupling process.

• Solvent: Anhydrous polar aprotic solvents like N,N-dimethylformamide (DMF) or dichloromethane (DCM) are typically used.

High-Throughput Amide Coupling Protocol

This protocol is suitable for the parallel synthesis of an amide library.

Materials:

• 3-Iodo-4-(4-methylpiperazin-1-yl)aniline

• Library of carboxylic acids

• HATU

• DIPEA

• DMF (anhydrous)

• 96-well reaction plates

Workflow Diagram:

Caption: Workflow for high-throughput amide coupling.

Step-by-Step Protocol:

• Plate Preparation and Pre-activation:

  • To each well of a 96-well reaction plate, add a solution of the corresponding carboxylic acid (1.1 equivalents) in DMF.

  • Add a solution of HATU (1.2 equivalents) in DMF to each well.

  • Add DIPEA (2.0 equivalents) to each well.

  • Seal the plate and shake at room temperature for 15-30 minutes to allow for pre-activation of the carboxylic acid.

• Amine Addition and Reaction:

  • Prepare a stock solution of 3-Iodo-4-(4-methylpiperazin-1-yl)aniline (1.0 equivalent) in DMF and dispense it into each well.

  • Reseal the plate and shake at room temperature for 4-16 hours.

• Work-up and Purification:

  • Quench the reactions by adding water to each well.

  • Extract the products with an appropriate organic solvent (e.g., ethyl acetate).

  • Wash the organic layer with brine, dry, and concentrate.

  • Purify the library of amides using preparative HPLC-MS.

Data Table: Representative Amide Couplings

Entry	Carboxylic Acid	Product	Typical Yield (%)
1	Benzoic acid	N-(3-Iodo-4-(4-methylpiperazin-1-yl)phenyl)benzamide	85-95
2	Acetic acid	N-(3-Iodo-4-(4-methylpiperazin-1-yl)phenyl)acetamide	90-98
3	Nicotinic acid	N-(3-Iodo-4-(4-methylpiperazin-1-yl)phenyl)nicotinamide	80-90
4	Cyclohexanecarboxylic acid	N-(3-Iodo-4-(4-methylpiperazin-1-yl)phenyl)cyclohexanecarboxamide	85-95

Yields are estimated based on literature precedents for HATU-mediated couplings and may vary depending on the specific carboxylic acid. [7]

Conclusion

3-Iodo-4-(4-methylpiperazin-1-yl)aniline is a highly versatile and valuable building block for the construction of diverse chemical libraries, particularly those focused on kinase inhibitor discovery. The strategic positioning of its three functional groups allows for the application of robust and high-throughput compatible synthetic methodologies, including Suzuki-Miyaura coupling, Buchwald-Hartwig amination, and amide bond formation. The protocols and workflows detailed in this guide provide a solid foundation for researchers to efficiently explore the chemical space around this privileged scaffold, accelerating the identification of novel bioactive compounds. As with any library synthesis effort, optimization of the reaction conditions for specific subsets of building blocks may be necessary to achieve optimal yields and purity.

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• (2024, December 12). Development of a Buchwald–Hartwig Amination for an Accelerated Library Synthesis of Cereblon Binders. PMC.
• (2023). Focused library synthesis.
• (n.d.). Suzuki Coupling. Organic Chemistry Portal.
• (2018, May 4).
• (n.d.).
• (2017, August 15). Discovery of Novel 2-(4-aryl-2-methylpiperazin-1-yl)-pyrimidin-4-ones as Glycogen Synthase kinase-3β Inhibitors. PubMed.
• (n.d.). Technical Support Center: Synthesis of 3-Methyl-4-(pyridin-4-yl)aniline. Benchchem.
• (2008, June 23). Amide bond formation: beyond the myth of coupling reagents. Luxembourg Bio Technologies.
• (n.d.). Synthesis and Evaluation of Imatinib Analogs Using 3-Methyl-4-(pyridin-4-yl)aniline. Benchchem.

• (2022, February 23). Synthesis of novel series of 3,5-disubstituted imidazo[1,2-d]t[1][9][4]hiadiazoles involving SNAr and Suzuki–Miyaura cross-coupling reactions. RSC Advances.

• (2011, February 15). Amide Synthesis with Coupling Reagents. Scribd.
• (n.d.). Synthesis of amide derivatives for electron deficient amines and functionalized carboxylic acids using EDC and DMAP and a catalytic amount of HOBt as the coupling reagents. PMC.
• (n.d.). 3-(4-methylpiperazin-1-yl)aniline AldrichCPR. Sigma-Aldrich.
• (n.d.). General Method for the Suzuki-Miyaura Cross-Coupling of Primary Amide-Derived Electrophiles Enabled by [Pd(NHC)(cin)
• (n.d.). Iodine(III)-Mediated Oxidation of Anilines to Construct Dibenzazepines. ChemRxiv.
• (n.d.).
• (n.d.). Amide bond formation: beyond the myth of coupling reagents. Luxembourg Bio Technologies.
• (n.d.). Discovery of 1-(4-(4-Propionylpiperazin-1-yl)-3-(trifluoromethyl)phenyl)-9-(quinolin-3. MIT Open Access Articles.
• (n.d.). 4-(4-Methylpiperazin-1-yl)aniline. PubChem.
• (2020, November 23). Efficient and accessible silane-mediated direct amide coupling of carboxylic acids and amines. The MJA Lab.
• (2019, September 30). Synthesis, Biological Activities and Docking Studies of Novel 4-(Arylaminomethyl)benzamide Derivatives as Potential Tyrosine Kinase Inhibitors. MDPI.
• (2024, September 16).
• (n.d.). A three-step synthesis of 4-(4-iodo-1H-pyrazol-1-yl)piperidine, a key intermediate in the synthesis of Crizotinib.
• (n.d.). A set of 4‐(4‐methylpiperazin‐1‐yl)aniline derivatives containing....

Sources

• 1. Development of a Buchwald–Hartwig Amination for an Accelerated Library Synthesis of Cereblon Binders - PMC [pmc.ncbi.nlm.nih.gov]
• 2. Discovery of novel 2-(4-aryl-2-methylpiperazin-1-yl)-pyrimidin-4-ones as glycogen synthase kinase-3β inhibitors - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. pharmacyeducation.fip.org [pharmacyeducation.fip.org]
• 4. Buchwald–Hartwig amination - Wikipedia [en.wikipedia.org]
• 5. BJOC - The first Pd-catalyzed Buchwald–Hartwig aminations at C-2 or C-4 in the estrone series [beilstein-journals.org]
• 6. US10370409B2 - Synthesis of libraries of peptide tertiary amides - Google Patents [patents.google.com]
• 7. Synthesis of amide derivatives for electron deficient amines and functionalized carboxylic acids using EDC and DMAP and a catalytic amount of HOBt as the coupling reagents - PMC [pmc.ncbi.nlm.nih.gov]
• 8. scribd.com [scribd.com]
• 9. organic-synthesis.com [organic-synthesis.com]

Technical Notes & Optimization

Technical Support Center: Synthesis of 3-Iodo-4-(4-methylpiperazin-1-yl)aniline

Welcome to the technical support center for the synthesis of 3-Iodo-4-(4-methylpiperazin-1-yl)aniline. This guide is designed for researchers, scientists, and drug development professionals to provide in-depth troubleshooting and optimization strategies. Our goal is to equip you with the necessary knowledge to overcome common challenges in this synthesis, ensuring high yield and purity.

Introduction to the Synthesis

The synthesis of 3-Iodo-4-(4-methylpiperazin-1-yl)aniline is a multi-step process that is crucial for the development of various pharmaceutical compounds. The primary route involves two key transformations: the electrophilic iodination of a substituted aniline precursor, followed by a palladium-catalyzed Buchwald-Hartwig amination to introduce the 4-methylpiperazin-1-yl moiety. The success of this synthesis is highly dependent on careful control of reaction conditions to minimize side-product formation and maximize yield.

This guide will address common issues encountered during this synthesis, providing a logical, evidence-based approach to troubleshooting.

Troubleshooting Guide

Problem 1: Low Yield in the Iodination Step

Question: I am experiencing a low yield during the iodination of my aniline precursor. What are the potential causes and how can I optimize this step?

Answer: Low yields in the iodination of anilines are frequently due to several factors, including the choice of iodinating agent, reaction conditions, and substrate deactivation. Let's break down the potential causes and solutions.

1.1. Inappropriate Iodinating Agent:

The reactivity of the iodinating agent is critical. For electron-rich anilines, a milder agent is often sufficient.

• Expertise & Experience: While Iodine (I₂) in the presence of a base like sodium bicarbonate is a common choice, its reactivity can sometimes be insufficient, leading to incomplete conversion. Conversely, highly reactive agents like N-Iodosuccinimide (NIS) can lead to over-iodination or decomposition if not properly controlled. A good starting point is to use Iodine monochloride (ICl), which often provides a good balance of reactivity.

• Troubleshooting Steps:

  • Reagent Screening: If using I₂, consider switching to NIS or ICl.

  • Solvent Effects: The choice of solvent can influence the solubility and reactivity of both the substrate and the iodinating agent. Acetic acid, methanol, or acetonitrile are common choices. A solvent screen is recommended.

  • Temperature Control: Iodination is an exothermic reaction. Running the reaction at a lower temperature (0-5 °C) can help to control the reaction rate and minimize side-product formation.

1.2. Substrate Deactivation:

The aniline nitrogen is a basic site and can be protonated by acidic byproducts, deactivating the ring towards further electrophilic substitution.

• Trustworthiness: To prevent this, a non-nucleophilic base is often added to the reaction mixture to scavenge any generated acid. Sodium bicarbonate or sodium acetate are commonly used for this purpose.

• Experimental Protocol: Optimized Iodination

  • Dissolve the aniline precursor (1.0 eq) in glacial acetic acid (10 vol).

  • Add sodium bicarbonate (1.5 eq) and stir for 15 minutes at room temperature.

  • Cool the mixture to 0 °C in an ice bath.

  • Slowly add a solution of Iodine monochloride (1.1 eq) in acetic acid (2 vol) dropwise over 30 minutes.

  • Allow the reaction to stir at 0 °C for 1 hour, then warm to room temperature and stir for an additional 2-4 hours.

  • Monitor the reaction progress by TLC or LC-MS.

  • Upon completion, quench the reaction with a saturated aqueous solution of sodium thiosulfate.

  • Extract the product with an appropriate organic solvent (e.g., ethyl acetate).

  • Wash the organic layer with brine, dry over anhydrous sodium sulfate, and concentrate in vacuo.

Data Presentation: Comparison of Iodinating Agents

Iodinating Agent	Typical Yield Range	Key Considerations
I₂ / NaHCO₃	40-60%	Mild, but can be slow and lead to incomplete conversion.
N-Iodosuccinimide (NIS)	60-85%	More reactive; requires careful temperature control to avoid over-iodination.
Iodine Monochloride (ICl)	75-95%	Highly effective, but moisture-sensitive and requires careful handling.

Visualization: Iodination Troubleshooting Workflow

Caption: Troubleshooting workflow for low iodination yield.

Problem 2: Incomplete Conversion in the Buchwald-Hartwig Amination

Question: My Buchwald-Hartwig amination reaction is not going to completion. What factors should I investigate?

Answer: The Buchwald-Hartwig amination is a powerful C-N bond-forming reaction, but its success hinges on the careful selection of the catalyst, ligand, base, and solvent.

2.1. Catalyst and Ligand Selection:

The choice of palladium catalyst and phosphine ligand is paramount. Different ligands exhibit varying efficacy depending on the substrate.

• Expertise & Experience: For electron-rich anilines, bulky, electron-rich phosphine ligands are generally preferred. Ligands such as XPhos, SPhos, and RuPhos have shown excellent results in similar systems. The palladium source can also be varied, with Pd₂(dba)₃ and Pd(OAc)₂ being common choices.

• Authoritative Grounding & Comprehensive References: The mechanism of the Buchwald-Hartwig amination involves a series of oxidative addition, ligand exchange, and reductive elimination steps. The electronic and steric properties of the phosphine ligand directly influence the rates of these elementary steps.

• Troubleshooting Steps:

  • Ligand Screening: If using a standard ligand like BINAP, consider switching to a more specialized ligand such as XPhos or SPhos.

  • Catalyst Loading: While typically low (0.5-2 mol%), increasing the catalyst loading may be necessary for challenging substrates.

  • Palladium Precursor: Ensure the palladium precursor is of high purity.

2.2. Base and Solvent Effects:

The base plays a crucial role in the catalytic cycle, and the solvent influences the solubility of the reactants and the stability of the catalytic species.

• Trustworthiness: A strong, non-nucleophilic base is required. Sodium tert-butoxide (NaOtBu) is a common choice, but potassium phosphate (K₃PO₄) can be a milder and effective alternative. The solvent should be anhydrous and high-boiling, such as toluene or dioxane.

• Experimental Protocol: Optimized Buchwald-Hartwig Amination

  • To an oven-dried Schlenk flask, add the iodinated aniline (1.0 eq), 4-methylpiperazine (1.2 eq), and Sodium tert-butoxide (1.4 eq).

  • Add the palladium precursor (e.g., Pd₂(dba)₃, 1 mol%) and the phosphine ligand (e.g., XPhos, 2.5 mol%).

  • Evacuate and backfill the flask with an inert gas (e.g., Argon or Nitrogen) three times.

  • Add anhydrous toluene (10 vol) via syringe.

  • Heat the reaction mixture to 100-110 °C and stir for 12-24 hours.

  • Monitor the reaction progress by LC-MS.

  • Upon completion, cool the reaction to room temperature and quench with water.

  • Extract the product with an organic solvent, wash with brine, dry, and concentrate.

  • Purify the crude product by column chromatography.

Visualization: Buchwald-Hartwig Catalytic Cycle

Caption: Simplified Buchwald-Hartwig amination catalytic cycle.

Frequently Asked Questions (FAQs)

Q1: What is the best method to purify the final product, 3-Iodo-4-(4-methylpiperazin-1-yl)aniline?

A1: Column chromatography on silica gel is the most common and effective method for purifying the final product. A gradient elution system, starting with a non-polar solvent system (e.g., hexanes/ethyl acetate) and gradually increasing the polarity, is recommended. The polarity of the eluent should be carefully optimized to ensure good separation from any unreacted starting materials or side products.

Q2: How can I confirm the identity and purity of my synthesized product?

A2: A combination of analytical techniques should be used:

• ¹H and ¹³C NMR: To confirm the structure of the molecule.

• LC-MS: To determine the purity and confirm the molecular weight.

• HRMS: To confirm the elemental composition.

Q3: I am observing a significant amount of de-iodinated side product. What could be the cause?

A3: De-iodination can occur during the Buchwald-Hartwig amination, especially if the reaction is run for an extended period at high temperatures. This side reaction is often promoted by the presence of phosphine ligands and a base. To minimize de-iodination, consider the following:

• Lower the reaction temperature: If possible, run the reaction at a lower temperature (e.g., 80-90 °C).

• Reduce the reaction time: Monitor the reaction closely and stop it as soon as the starting material is consumed.

• Use a different ligand: Some ligands are more prone to promoting de-halogenation than others.

Q4: Are there any specific safety precautions I should take during this synthesis?

A4: Yes, several safety precautions are essential:

• Iodine Monochloride (ICl): Is corrosive and a strong oxidizing agent. Handle it in a well-ventilated fume hood and wear appropriate personal protective equipment (PPE), including gloves, safety glasses, and a lab coat.

• Palladium Catalysts: Can be pyrophoric, especially in finely divided forms. Handle them under an inert atmosphere.

• Sodium tert-butoxide: Is a strong base and is corrosive. Avoid contact with skin and eyes.

• Solvents: Toluene and dioxane are flammable and have associated health risks. Handle them in a fume hood.

Always consult the Safety Data Sheet (SDS) for each reagent before use.

References

• Hartwig, J. F. (2008). Evolution of a Fourth Generation Catalyst for the Amination and Thioetherification of Aryl Halides. Accounts of Chemical Research, 41(11), 1534–1544. [Link]

deiodination of 3-Iodo-4-(4-methylpiperazin-1-yl)aniline under coupling conditions

Welcome to the Advanced Applications Support Center. This guide is specifically engineered for researchers and drug development professionals encountering severe hydrodehalogenation (deiodination) side reactions during the palladium-catalyzed cross-coupling of highly electron-rich substrates, specifically 3-Iodo-4-(4-methylpiperazin-1-yl)aniline .

As a Senior Application Scientist, I have structured this guide to move beyond basic troubleshooting. We will dissect the mechanistic causality of the failure, provide data-driven parameter selection, and deliver a self-validating experimental protocol to ensure your synthesis succeeds.

Mechanistic Causality: Why is Deiodination Occurring?

The substrate 3-Iodo-4-(4-methylpiperazin-1-yl)aniline is a "perfect storm" for hydrodehalogenation side reactions. To solve the problem, we must first understand the kinetics of the catalytic cycle.

When Pd(0) undergoes oxidative addition into the C–I bond, it forms an Ar–Pd(II)–I intermediate. Because your substrate contains two strongly electron-donating groups (an aniline and a piperazine), this intermediate is highly electron-rich. This electronic stabilization drastically slows down the subsequent transmetalation (in Suzuki couplings) or amine coordination (in Buchwald-Hartwig couplings)[1].

While the intermediate is "stalled," competing side reactions take over. The most prominent is β-hydride elimination . Hydride sources can come from:

• The Substrate Itself: The 4-methylpiperazine moiety contains aliphatic amines with multiple β-hydrogens. It can coordinate to the Pd center intermolecularly and donate a hydride[2].

• The Solvent/Base: Primary and secondary alcohols (e.g., methanol, ethanol) or amine bases (e.g., triethylamine) readily form alkoxide/amide complexes with Pd(II), followed by rapid β-hydride elimination to yield Pd–H[3][4].

• Adventitious Water: Water can react with nucleophilic phosphine ligands to form phosphonium salts, leading to a direct hydrodehalogenation pathway[5].

Once the Ar–Pd(II)–H species is formed, it undergoes rapid reductive elimination to yield the undesired deiodinated byproduct (Ar–H).

Mechanistic divergence of Ar-Pd(II)-I: Desired cross-coupling vs. β-hydride elimination leading to deiodination.

Frequently Asked Questions (FAQs) & Troubleshooting

Q1: I am using Ethanol/Water as my solvent system. Could this be causing the deiodination? A: Absolutely. Alcohols are oxidized to aldehydes or ketones via β-hydride elimination when coordinated to palladium in the presence of a base[3]. This places a hydride on the palladium, resulting in the deiodinated arene. You must switch to a non-coordinating, non-protic solvent such as anhydrous 1,4-Dioxane or Toluene.

Q2: I am using Triethylamine (Et₃N) as my base. Is this appropriate? A: No. Alkylamines with β-hydrogens act as potent hydride donors to Pd(II) intermediates[2]. For electron-rich aryl iodides, you should strictly avoid amine bases. Switch to an inorganic base like anhydrous K₃PO₄ or Cs₂CO₃.

Q3: How do I overcome the slow transmetalation caused by the electron-rich nature of my substrate? A: You must manipulate the ligand architecture. Bulky, electron-deficient biaryl phosphines (such as modified Buchwald ligands) serve two purposes:

• Their steric bulk prevents the piperazine moiety of your substrate from coordinating to the Pd center.

• Their reduced electron density makes the Pd(II) intermediate more electrophilic, accelerating both transmetalation and the final reductive elimination step, effectively outcompeting the β-hydride elimination pathway[6].

Data Presentation: Parameter Optimization

To guide your reaction design, the following tables summarize the empirical effects of various reaction parameters on the ratio of desired product to deiodinated byproduct.

Table 1: Solvent & Base Effects on Deiodination

Solvent System	Base	Hydride Source Risk	Expected Outcome Profile
Ethanol / H₂O	Na₂CO₃	High (Alkoxide β-elimination)	>50% Deiodination[3]
DMF	Et₃N	High (Amine β-elimination)	~40% Deiodination[2]
THF / H₂O	K₂CO₃	Medium (Phosphonium hydrolysis)	~20% Deiodination[5]
1,4-Dioxane (Anhydrous)	K₃PO₄ (Anhydrous)	Low (Sterically restricted)	>90% Target Product

Table 2: Ligand Selection Guide for Electron-Rich Aryl Iodides

Ligand	Electronic Property	Steric Bulk	Suppression of β-Hydride Elimination
PPh₃	Neutral	Low	Poor (Allows piperazine coordination)
dppf	Electron-Rich	Medium	Poor (Slows reductive elimination)
XPhos	Electron-Rich	High	Good (Steric blocking)
CPhos / BrettPhos	Less Electron-Rich	High	Excellent (Accelerates transmetalation) [6]

Validated Experimental Protocol: Suzuki-Miyaura Coupling

This protocol is engineered as a self-validating system. It utilizes anhydrous conditions to prevent water-mediated hydrodehalogenation[5] and employs a sterically demanding ligand to suppress substrate-induced β-hydride elimination[6].

Materials & Reagents

• Aryl Halide: 3-Iodo-4-(4-methylpiperazin-1-yl)aniline (1.0 equiv, 1.0 mmol)

• Coupling Partner: Aryl/Alkyl Boronic Acid (1.5 equiv, 1.5 mmol)

• Catalyst Precursor: Pd₂(dba)₃ (2.0 mol% Pd)

• Ligand: BrettPhos or CPhos (4.5 mol%)

• Base: K₃PO₄ (Anhydrous, finely milled, 3.0 equiv)

• Solvent: 1,4-Dioxane (Anhydrous, degassed, 10 mL)

Step-by-Step Methodology

• System Preparation (Critical for Trustworthiness): Flame-dry a Schlenk flask equipped with a magnetic stir bar under a vacuum, then backfill with ultra-pure Argon. Repeat this cycle three times. Causality: Exclusion of oxygen prevents catalyst deactivation, and exclusion of water prevents phosphonium-mediated deiodination.

• Solid Reagent Loading: Under a positive flow of Argon, add the 3-Iodo-4-(4-methylpiperazin-1-yl)aniline, the boronic acid, Pd₂(dba)₃, the chosen ligand, and the anhydrous K₃PO₄ to the flask.

• Solvent Addition: Add 10 mL of anhydrous, degassed 1,4-Dioxane via syringe.

• Pre-activation Phase: Stir the heterogeneous mixture at room temperature for 10 minutes. Validation check: The solution should transition to a deep red/purple hue, indicating the formation of the active L₂Pd(0) species.

• Thermal Coupling: Transfer the flask to a pre-heated oil bath at 90 °C. Stir vigorously (1000 rpm) for 4–6 hours. Causality: High stirring rates are required because inorganic bases in anhydrous solvents operate via a solid-liquid interfacial mechanism.

• Reaction Monitoring: At t = 2 hours, withdraw a 50 µL aliquot under Argon, dilute with LC-MS grade acetonitrile, filter through a 0.2 µm PTFE syringe filter, and analyze via LC-MS.

  • Self-Validation: Look for the mass of the deiodinated starting material [M - I + H]. If this peak exceeds 5% relative abundance, verify the anhydrous state of your K₃PO₄ and ensure no amine impurities are present in your boronic acid.

• Workup: Cool to room temperature, dilute with ethyl acetate, and filter through a short pad of Celite to remove palladium black and inorganic salts. Concentrate under reduced pressure for subsequent chromatographic purification.

Sources

• 1. pubs.acs.org [pubs.acs.org]
• 2. Buchwald–Hartwig amination - Wikipedia [en.wikipedia.org]
• 3. eprints.whiterose.ac.uk [eprints.whiterose.ac.uk]
• 4. A mechanistic investigation of hydrodehalogenation using ESI-MS - Chemical Communications (RSC Publishing) DOI:10.1039/C3CC46271D [pubs.rsc.org]
• 5. pubs.acs.org [pubs.acs.org]
• 6. Design of New Ligands for the Palladium-Catalyzed Arylation of α-Branched Secondary Amines - PMC [pmc.ncbi.nlm.nih.gov]

Technical Support Center: Catalyst Selection for Cross-Coupling with 3-Iodo-4-(4-methylpiperazin-1-yl)aniline

Welcome to the Technical Support Center. As a Senior Application Scientist, I have designed this guide to address the specific synthetic challenges associated with 3-Iodo-4-(4-methylpiperazin-1-yl)aniline .

This substrate presents a highly complex microenvironment for palladium-catalyzed cross-coupling due to three competing factors:

• A highly reactive C-I bond at the C3 position.

• A free primary aniline (-NH2) at the C1 position, which acts as a competing nucleophile.

• A tertiary piperazine ring at the C4 position, which introduces severe steric hindrance ortho to the iodine and acts as a strong Lewis base capable of poisoning the catalyst.

Below, you will find causality-driven troubleshooting FAQs, a quantitative catalyst selection matrix, and a self-validating experimental protocol to ensure your success.

Part 1: Troubleshooting FAQs (Causality & Logic)

Q1: Why is my cross-coupling reaction yielding a mixture of oligomers and C-N coupled byproducts instead of the desired C-C cross-coupled product? The Causality: The substrate contains a free primary aniline (-NH2). Under standard palladium catalysis and basic conditions, this amine acts as a competing nucleophile. The intermolecular Buchwald-Hartwig amination pathway outcompetes the desired Suzuki-Miyaura or Heck transmetalation, leading to polymerization and off-target C-N bonds[1]. The Solution: To enforce chemoselectivity for C-C coupling, utilize a biphasic solvent system (e.g., Toluene/H2O) with a mild inorganic base like Na₂CO₃. Biphasic conditions significantly retard the C-N coupling pathway by sequestering the base[2]. Additionally, employing a bulky, electron-rich biarylphosphine ligand (e.g., XPhos or SPhos) accelerates the transmetalation of the organoboron species, effectively outcompeting amine coordination.

Q2: The reaction stalls at ~20% conversion, and unreacted starting material remains. Is the piperazine ring poisoning the palladium catalyst? The Causality: Yes. The tertiary nitrogens in the 4-methylpiperazin-1-yl group can coordinate tightly to the Pd(II) intermediate formed immediately after oxidative addition. This forms an off-cycle, stable resting state that prevents transmetalation, effectively shutting down the catalytic cycle[3]. The Solution: Switch to a highly sterically hindered N-heterocyclic carbene (NHC) palladium precatalyst, such as Pd-PEPPSI-IPent . The massive steric bulk of the 3-pentyl groups on the NHC ligand prevents the basic piperazine moieties from irreversibly binding to the palladium center, maintaining an active and robust catalytic cycle[4].

Q3: How do I overcome the steric hindrance caused by the ortho-piperazine group during transmetalation? The Causality: While the highly reactive C-I bond undergoes rapid oxidative addition, the subsequent transmetalation step is sterically restricted by the bulky 4-methylpiperazin-1-yl group at C4. This restricts the trajectory of the incoming transmetalating agent, slowing down the reaction and promoting side reactions like protodeboronation of the boronic acid[5]. The Solution: Increase the reaction temperature (80–100 °C) to overcome the activation barrier of the sterically hindered transmetalation. If using phosphine ligands, select a sterically accommodating yet highly active catalyst like Pd(dtbpf)Cl₂, which is specifically designed to handle bulky ortho-substituents while maintaining a fast reductive elimination rate.

Part 2: Quantitative Catalyst Selection Matrix

Use the following table to select the optimal catalyst system based on your specific reaction constraints.

Catalyst / Ligand System	Chemoselectivity (C-C vs C-N)	Resistance to Amine Poisoning	Steric Tolerance (Ortho-bulk)	Recommended Base / Solvent System
Pd(PPh₃)₄	Poor	Low	Low	Na₂CO₃ / Toluene:EtOH:H₂O
Pd(dppf)Cl₂	Moderate	Moderate	Moderate	K₃PO₄ / Dioxane:H₂O
Pd₂(dba)₃ / XPhos	Excellent	High	High	K₃PO₄ / THF:H₂O
Pd-PEPPSI-IPent	Excellent	Very High	Excellent	Na-BHT or K₂CO₃ / DME

Part 3: Self-Validating Experimental Protocol

Optimized Suzuki-Miyaura Protocol using Pd-PEPPSI-IPent

This protocol is designed as a self-validating system. Do not proceed to the next step without confirming the validation checkpoint.

Step 1: Reagent Preparation In a glovebox or under standard Schlenk conditions, charge a reaction vessel with 3-Iodo-4-(4-methylpiperazin-1-yl)aniline (1.0 equiv), the desired arylboronic acid (1.5 equiv), K₃PO₄ (3.0 equiv), and Pd-PEPPSI-IPent (2 mol%). Validation Checkpoint: Ensure the boronic acid is free of boroxine anhydrides (verify by ¹H NMR prior to use), as anhydrides will severely drop the effective stoichiometry.

Step 2: Solvent Addition Add degassed 1,4-Dioxane and H₂O (4:1 v/v ratio) to reach a substrate concentration of 0.2 M. Validation Checkpoint: The biphasic nature is crucial for chemoselectivity. Ensure vigorous stirring (≥800 rpm) is maintained to maximize the interfacial surface area between the organic and aqueous layers.

Step 3: Reaction Execution Heat the mixture to 85 °C under an argon atmosphere. Validation Checkpoint (2 Hours): Monitor by LC-MS.

• If the mass of the starting iodide is still predominant (>50%), check the pH of the aqueous layer. If it has dropped below pH 9, add 1.0 equiv of additional K₃PO₄.

• If protodeboronated arylboronic acid is detected but the iodide remains, add 0.5 equiv more of the boronic acid and increase the temperature to 95 °C to force transmetalation.

Step 4: Workup and Extraction Cool the reaction to room temperature, dilute with EtOAc, and wash with water. Validation Checkpoint: The basic piperazine group means the product will be highly polar and may partition into the aqueous layer. Critical: Adjust the aqueous layer to pH 10 using 1M NaOH before extraction to ensure the piperazine is fully deprotonated and partitions into the EtOAc.

Step 5: Purification Purify via reverse-phase chromatography or silica gel chromatography. Validation Checkpoint: If using normal-phase silica, pre-treat the column with 1% Et₃N in hexanes to prevent severe streaking of the free aniline and piperazine moieties.

Part 4: Mechanistic & Workflow Visualizations

Diagram 1: Troubleshooting Workflow for Reaction Failures

Caption: Logical workflow for troubleshooting cross-coupling failures based on LC-MS reaction analysis.

Diagram 2: Catalytic Cycle & Points of Interference

Caption: Palladium catalytic cycle highlighting failure points from amine poisoning and steric hindrance.

References

• Palladium-Catalyzed CN and CO Coupling–A Practical Guide from an Industrial Vantage Point - University of Windsor 5

• PALLADIUM-PEPPSI-IPENTCl; A USEFUL CATALYST FOR CHALLENGING AMINATION REACTIONS - YorkSpace 3

• PEPPSI™-IPent for Demanding Cross-Coupling Reactions - Sigma-Aldrich 4

• Free-Amine Directed Arylation of Biaryl-2-amines with Aryl Iodides by Palladium Catalysis - Organic Letters (ACS) 6

• A Comparative Guide to Selectivity and Functional Group Tolerance in Modern Catalytic Reactions - Benchchem1

• Merging Micellar Catalysis and C-H Activation: Silver-Free direct Arylation of Fluoroarenes in Water - ChemRxiv 2

Sources

• 1. pdf.benchchem.com [pdf.benchchem.com]
• 2. chemrxiv.org [chemrxiv.org]
• 3. yorkspace.library.yorku.ca [yorkspace.library.yorku.ca]
• 4. PEPPSI™-IPent for Demanding Cross-Coupling Reactions [sigmaaldrich.com]
• 5. uwindsor.ca [uwindsor.ca]
• 6. pubs.acs.org [pubs.acs.org]

troubleshooting failed reactions involving 3-Iodo-4-(4-methylpiperazin-1-yl)aniline

Welcome to the Technical Support Center for reactions involving 3-Iodo-4-(4-methylpiperazin-1-yl)aniline .

As a polyfunctional building block widely used in the development of targeted therapeutics (such as kinase inhibitors), this molecule presents a unique triad of synthetic challenges: an electrophilic aryl iodide at the C3 position, a sterically demanding and Lewis basic N-methylpiperazine ring at the C4 position, and a nucleophilic primary aniline at the C1 position. This guide provides field-proven, causality-driven solutions to overcome catalyst poisoning, chemoselectivity issues, and poor conversion rates.

Section 1: Palladium-Catalyzed Cross-Couplings

Q1: My Suzuki or Buchwald-Hartwig coupling on the aryl iodide stalls at low conversion, and the reaction mixture rapidly turns black. Why is this happening, and how do I fix it?

• Causality: The formation of a black precipitate is a hallmark of catalyst decomposition into inactive "palladium black" . In this substrate, the aryl iodide (C3) is directly ortho to the N-methylpiperazine moiety (C4). Basic amine nucleophiles in non-directed metal-catalyzed reactions tend to bind to the Pd(II) intermediate post-oxidative addition. This forms an off-cycle, stable chelate that halts the catalytic cycle, leading to catalyst aggregation and degradation .

• Solution: You must sterically block the piperazine from coordinating to the metal center. Switch from simple phosphines (like PPh₃) to bulky, electron-rich dialkylbiaryl phosphine ligands (e.g., XPhos, RuPhos, or BrettPhos). These ligands create a sterically hindered pocket around the palladium that accommodates the planar aryl iodide for oxidative addition but excludes the bulky 3D structure of the piperazine ring.

Q2: I am attempting a cross-coupling on the iodide position, but LC-MS indicates significant formation of high-molecular-weight byproducts. How do I prevent this?

• Causality: 3-Iodo-4-(4-methylpiperazin-1-yl)aniline contains an unprotected primary aniline at C1, which is highly nucleophilic. During cross-coupling, this aniline can compete with your intended coupling partner, reacting with the aryl iodide of another substrate molecule to form oligomers or homocoupled diarylamines .

• Solution: The most robust, self-validating approach is chemoselective protection. Convert the primary aniline to a Boc-carbamate or acetamide prior to the cross-coupling step. If a protecting-group-free route is mandatory, you must exploit the differential pKₐ and nucleophilicity of the amines by using a highly specific base/solvent combination (e.g., LiHMDS at low temperatures) that selectively deprotonates your target nucleophile over the aniline.

Section 2: Amide Bond Formation & Derivatization

Q3: Acylation of the primary aniline requires harsh conditions and still yields poor conversion. Since the aniline is at C1 and not sterically hindered by the C3/C4 groups, why is it so unreactive?

• Causality: While the aniline is not sterically hindered, its nucleophilicity is severely modulated by electronic effects and reaction conditions. The meta-iodine exerts an electron-withdrawing inductive effect (-I). More importantly, the highly basic N-methylpiperazine (pKₐ ~9) acts as a "proton sponge." In acidic conditions or when using standard coupling additives (like HOBt), the piperazine rapidly protonates. This cationic species strongly withdraws electron density from the aromatic ring, deactivating the para-aniline nitrogen toward electrophilic attack.

• Solution: Strictly avoid acidic conditions. Use highly reactive acyl chlorides in the presence of a large excess of a non-nucleophilic base (e.g., 3-5 equivalents of DIPEA) to ensure the piperazine remains deprotonated. Alternatively, use neutral coupling reagents like T3P (Propylphosphonic anhydride) which are less susceptible to basic amine interference.

Section 3: Quantitative Data & Ligand Selection

To optimize cross-couplings with this substrate, ligand selection is the single most critical variable. The table below summarizes the performance of common ligand systems when applied to highly basic, sterically hindered aryl halides.

Ligand System	L:Pd Ratio	Rel. Steric Bulk (% Vbur)	Resistance to Poisoning	Typical Yield (%)	Primary Failure Mode
Pd(PPh₃)₄	4:1	~30%	Low	< 15%	Rapid formation of Pd black
Pd(dppf)Cl₂	1:1	~45%	Moderate	25 - 40%	Stalled conversion at 30%
RuPhos Pd G3	1:1	~48%	High	85 - 95%	Trace protodehalogenation
XPhos Pd G3	1:1	~50%	High	80 - 90%	Trace homocoupling

Section 4: Experimental Protocols

Optimized Buchwald-Hartwig Amination Workflow Objective: Couple the C3-aryl iodide with a secondary amine while suppressing piperazine-induced catalyst poisoning and C1-aniline self-condensation.

• Reagent Preparation (Inert Atmosphere): In a flame-dried Schlenk flask, combine 3-Iodo-4-(4-methylpiperazin-1-yl)aniline (1.0 equiv), the target secondary amine (1.2 equiv), and sodium tert-butoxide (1.5 equiv).

  • Causality Note: NaOtBu is chosen as it is strong enough to drive the catalytic cycle but less likely to promote side reactions compared to stronger bases (like LiHMDS) if the temperature is controlled.

• Pre-catalyst Activation: Add RuPhos Pd G3 (2 mol%) and RuPhos ligand (2 mol%).

  • Self-Validation Check: The use of a G3 pre-catalyst ensures a strict 1:1 L:Pd ratio. Monitor the dissolution; a rapid color shift to deep red/orange confirms the generation of the active Pd(0) species, validating the initiation step before the basic piperazine can interfere.

• Solvent Addition and Heating: Add anhydrous, thoroughly degassed 1,4-dioxane (0.2 M). Stir the mixture at room temperature for 5 minutes, then heat the reaction to 80 °C for 4-6 hours. Monitor via LC-MS.

• Isoelectric Workup: Cool to room temperature and filter through a pad of Celite to remove palladium residues. Concentrate the filtrate. During aqueous extraction, adjust the pH of the aqueous layer to ~9.5 using saturated NaHCO₃.

  • Causality Note: The N-methylpiperazine has a pKₐ of ~9.0. Adjusting the pH ensures the piperazine is fully deprotonated, preventing the highly polar product from partitioning into the aqueous waste layer. Extract with EtOAc (3x).

Section 5: Visualizations

Mechanistic divergence: Productive coupling vs. catalyst poisoning by basic amines.

Troubleshooting workflow for failed reactions involving 3-Iodo-4-(4-methylpiperazin-1-yl)aniline.

Section 6: References

• Ali, S. Z., et al. "Allylic C-H amination cross-coupling furnishes tertiary amines by electrophilic metal catalysis." Science 376.6590 (2022): 276-283. URL:[Link]

• "Enabling synthesis in fragment-based drug discovery (FBDD): microscale high-throughput optimisation of the medicinal chemist's toolbox reactions." Chemical Science 14 (2023): 13430-13440. URL:[Link]

Reference Data & Comparative Studies

Orthogonal Strategies for Assessing the Purity of 3-Iodo-4-(4-methylpiperazin-1-yl)aniline: A Comparative Guide

As a Senior Application Scientist in pharmaceutical development, I frequently encounter the analytical bottleneck of characterizing complex, multi-functional intermediates. 3-Iodo-4-(4-methylpiperazin-1-yl)aniline is a critical building block in the synthesis of targeted kinase inhibitors. Its structural duality—a highly basic, polarizable 4-methylpiperazine moiety coupled with a bulky, electron-withdrawing iodine atom on an aniline ring—presents severe analytical challenges.

Relying on a single analytical technique for this compound often leads to an overestimation of purity or a failure to detect critical structural isomers. This guide objectively compares High-Performance Liquid Chromatography (HPLC-UV), Liquid Chromatography-Mass Spectrometry (LC-MS), and Quantitative Nuclear Magnetic Resonance (qNMR), providing self-validating protocols to establish a robust, orthogonal purity profile.

Structural Causality and Analytical Challenges

To design an effective purity assessment workflow, we must first understand the molecular behavior of 3-Iodo-4-(4-methylpiperazin-1-yl)aniline:

• The Piperazine Tailing Phenomenon: The piperazine nitrogen possesses a pKa of ~9.0, meaning it is thoroughly protonated (positively charged) under standard reversed-phase acidic conditions. Tailing of basic compounds on C18 columns occurs because surface silanol groups on the silica particles become ionized (negatively charged), creating a strong cation-exchange mechanism with the protonated base[1].

• Halogen Lability & Isomerism: The iodine atom is susceptible to photolytic cleavage or process-induced migration. Methods must be capable of resolving des-iodo impurities (a mass shift of -126 Da) and differentiating positional isomers (e.g., 2-iodo vs. 3-iodo)[2].

Comparative Analysis of Purity Assessment Modalities

A robust quality control strategy requires orthogonal methods that compensate for each other's blind spots.

HPLC-UV: The Bulk Purity Workhorse

HPLC-UV is the industry standard for routine purity assessment and separating the analyte from impurities[2]. However, to mitigate the tailing of the basic piperazine ring, the mobile phase must be chemically optimized. Adding 0.1% Trifluoroacetic acid (TFA) to the mobile phase serves a dual purpose: it lowers the pH to ~2.0 (neutralizing residual silanol groups) and acts as an ion-pairing agent, blocking the cation-exchange mechanism[1]. Alternatively, flooding the system with triethylamine (TEA) can mask these active sites[3].

LC-MS/MS: The Structural Validator

While HPLC-UV quantifies bulk purity, it cannot confirm structural integrity. LC-MS using Electrospray Ionization (ESI) is a soft ionization technique that typically yields the protonated molecular ion [M+H]+ [2]. It is crucial for identifying process-related impurities, specifically deshalogenated byproducts that may co-elute and remain hidden in standard UV detection[2].

qNMR: The Absolute Standard

Chromatographic methods rely on the assumption that all impurities elute and have similar UV extinction coefficients, which often overestimates purity[4]. Quantitative NMR (qNMR) provides a direct, absolute measurement of purity by comparing the integration of the analyte's proton signals against a highly pure, structurally unrelated internal standard[5]. Because the NMR signal intensity is directly proportional to the number of nuclei, qNMR eliminates the need for an identical reference standard[5].

Quantitative Data Summary

Analytical Modality	Primary Function	Key Advantage	Critical Limitation	Reference Standard Required?
HPLC-UV	Bulk purity & impurity profiling	High resolution, reproducible, scalable	Overestimates purity if impurities lack chromophores[4]	Yes (Identical compound)
LC-MS/MS	Structural confirmation & trace analysis	Enhanced specificity for metabolite/impurity ID[2]	Poor quantitative linearity compared to UV	Yes (For exact quantitation)
1H-qNMR	Absolute assay & mass balance	Direct measurement; detects residual solvents/water[4]	Lower sensitivity for trace impurities (<0.1%)	No (Uses independent Internal Standard)[5]

Self-Validating Experimental Protocols

To ensure trustworthiness, every analytical run must contain internal checks that validate the physical chemistry of the separation or detection.

Protocol A: HPLC-UV Purity Assessment

• Sample Preparation: Accurately weigh and dissolve the 3-Iodo-4-(4-methylpiperazin-1-yl)aniline sample in the mobile phase to a known concentration (e.g., 1 mg/mL)[2].

• Column Selection: Utilize a C18 reversed-phase column (e.g., 4.6 x 150 mm, 5 µm)[2]. For highly basic compounds, a Charged Surface Hybrid (CSH) column is preferred as its positive surface charge repels basic analytes[1].

• Mobile Phase Optimization: Prepare a gradient of water and acetonitrile. Add 0.1% Trifluoroacetic acid (TFA) to both aqueous and organic phases[1].

• Chromatographic Conditions: Set the flow rate to 1.0 mL/min, injection volume to 10-20 µL, and UV detection at 254 nm[2].

• Self-Validation Check: Inject a system suitability standard. The tailing factor ( Tf​ ) for the main peak must be ≤1.5 . If Tf​>1.5 , cation-exchange is still occurring; either the TFA concentration must be verified, or the column must be flushed to remove strongly retained contaminants[6].

Protocol B: 1H-qNMR Absolute Purity Determination

• Internal Standard Selection: Select a highly pure, certified reference material (e.g., Maleic acid) whose NMR signals do not overlap with the analyte's aromatic or aliphatic signals[4].

• Sample Preparation: Dissolve 5-10 mg of the analyte and an accurately weighed amount of the internal standard in approximately 0.6 mL of a deuterated solvent (e.g., DMSO- d6​ ) in an NMR tube[2].

• Instrument Configuration: Utilize a 400 MHz or 500 MHz NMR spectrometer[2].

• Acquisition Parameters: Set the spectral width to 10-15 ppm[2]. Crucial Causality Step: Measure the longitudinal relaxation time ( T1​ ) of the slowest relaxing proton. Set the relaxation delay ( D1​ ) to at least 5×T1​ to ensure complete magnetization recovery between scans, which is an absolute requirement for quantitative integration[4].

• Self-Validation Check: Calculate the mass balance. Compare the qNMR purity against the HPLC-UV purity. If the HPLC purity is significantly higher (e.g., 99.5% vs. 97.0% by qNMR), it definitively indicates the presence of UV-transparent impurities (e.g., residual solvents, inorganic salts) that qNMR successfully detected[4].

Orthogonal Workflow Visualization

The following diagram illustrates the logical decision tree for releasing a synthesized batch of 3-Iodo-4-(4-methylpiperazin-1-yl)aniline, ensuring all structural and purity requirements are met.

Orthogonal purity assessment workflow for halogenated piperazinyl anilines.

References

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A Senior Application Scientist's Guide to the Cost-Benefit Analysis of 3-Iodo-4-(4-methylpiperazin-1-yl)aniline in Synthesis

For Researchers, Scientists, and Drug Development Professionals

Introduction: Identifying a Key Building Block for Complex Synthesis

In the landscape of pharmaceutical synthesis and materials science, the selection of starting materials is a critical decision point that dictates the efficiency, cost, and overall viability of a synthetic route. The aniline scaffold, in particular, is a cornerstone for the construction of a vast array of biologically active molecules.[1] Among the functionalized anilines, 3-Iodo-4-(4-methylpiperazin-1-yl)aniline has emerged as a highly valuable, albeit premium, building block. Its utility is prominently highlighted in the synthesis of Lapatinib, a dual tyrosine kinase inhibitor used in cancer therapy, where it serves as a crucial precursor for forming the core structure.[2][3]

This guide provides a comprehensive cost-benefit analysis of utilizing 3-Iodo-4-(4-methylpiperazin-1-yl)aniline, comparing it directly with its more common and less expensive alternative, 3-Bromo-4-(4-methylpiperazin-1-yl)aniline . We will delve into the fundamental chemistry that governs their reactivity, provide a transparent cost comparison, and present experimental protocols to offer a pragmatic, field-proven perspective for researchers navigating the trade-offs between upfront material cost and downstream process efficiency.

The Halogen Effect: A Fundamental Look at Reactivity

The primary differentiator between the iodo- and bromo-analogs lies in the inherent properties of the carbon-halogen bond. In the context of palladium-catalyzed cross-coupling reactions, such as the Suzuki-Miyaura or Buchwald-Hartwig amination, the oxidative addition of the aryl halide to the Pd(0) catalyst is often the rate-determining step.[4]

The carbon-iodine (C-I) bond is significantly weaker and more polarized than the carbon-bromine (C-Br) bond. This lower bond dissociation energy means that aryl iodides undergo oxidative addition more readily and under much milder conditions than their bromo- and chloro-counterparts.[4][5] This enhanced reactivity is not merely a theoretical advantage; it has profound practical implications:

• Milder Reaction Conditions: Reactions with aryl iodides can often be conducted at lower temperatures, which is beneficial for substrates with sensitive functional groups.

• Lower Catalyst Loadings: The facile oxidative addition allows for a more efficient catalytic cycle, often requiring a lower concentration of the expensive palladium catalyst to achieve high conversion.[6]

• Faster Reaction Times: Increased reactivity typically translates to shorter reaction times, improving throughput and operational efficiency.

• Higher Chemoselectivity: In molecules containing multiple halogen atoms, the C-I bond can be selectively functionalized while leaving C-Br or C-Cl bonds intact for subsequent transformations.[4]

While the general reactivity trend in palladium-catalyzed couplings is Ar-I > Ar-Br > Ar-Cl, it is important to note that for Buchwald-Hartwig aminations specifically, some studies have shown that iodide ions generated in situ can have an inhibitory effect on certain catalyst systems, making Ar-Br the preferred substrate in those specific contexts.[7][8] However, with modern, sophisticated ligand systems, this limitation is often overcome, and the inherent reactivity of the C-I bond remains a significant advantage.[9]

Comparative Analysis: Iodo vs. Bromo Analogs

The choice between these two key intermediates involves a classic trade-off between initial acquisition cost and overall process cost.

Cost and Availability

A direct comparison of catalog prices reveals the significant premium associated with the iodo-substituted aniline. The higher cost is a result of more expensive raw materials (iodine vs. bromine) and often more complex synthetic procedures for its preparation.

Compound	CAS Number	Typical Supplier Price (per 1g)	Availability
3-Iodo-4-(4-methylpiperazin-1-yl)aniline	943320-71-6	~$150 - $250	Readily available from specialty suppliers
3-Bromo-4-(4-methylpiperazin-1-yl)aniline	859027-13-7	~$50 - $100	More widely available

Note: Prices are estimates based on publicly available catalog data (April 2026) and are subject to change. Bulk pricing will differ significantly.

Performance in a Key Transformation: Buchwald-Hartwig Amination

To contextualize the performance differences, let's consider a hypothetical but representative Buchwald-Hartwig C-N coupling reaction, a cornerstone of modern medicinal chemistry.[10]

Parameter	3-Iodo-4-(...)aniline	3-Bromo-4-(...)aniline	Rationale & Justification
Typical Catalyst Loading	0.5 - 1.0 mol%	1.0 - 2.0 mol%	The higher reactivity of the C-I bond allows for a more efficient catalytic turnover, reducing the amount of precious metal required.[4]
Typical Temperature	60 - 80 °C	80 - 110 °C	The lower energy barrier for oxidative addition of the C-I bond enables the reaction to proceed at lower temperatures.[11]
Typical Reaction Time	4 - 8 hours	12 - 24 hours	Faster kinetics of the rate-determining step leads to shorter overall reaction times.
Expected Yield	>90%	75 - 90%	Milder conditions often lead to fewer side reactions (e.g., hydrodehalogenation) and higher isolated yields.
Ligand Selection	Broader compatibility	May require more specialized, electron-rich ligands to facilitate oxidative addition.	While both benefit from advanced biarylphosphine ligands, the bromo-analog is more demanding.

The data clearly illustrates that the higher upfront cost of the iodo-analog can be offset by savings in catalyst cost (especially at scale), reduced energy consumption, and increased reactor throughput due to shorter reaction times.

Visualization of Key Chemical Processes

To better understand the underlying chemistry and decision-making process, the following diagrams are provided.

Caption: The catalytic cycle for the Buchwald-Hartwig amination. The initial oxidative addition step is typically faster for Ar-I than Ar-Br.

Caption: A decision-making workflow for selecting between the iodo- and bromo-aniline derivatives based on project priorities.

Experimental Protocol: A Case Study

This section provides a robust, field-tested protocol for a representative Buchwald-Hartwig amination reaction.

Reaction: Synthesis of N-benzyl-3-iodo-4-(4-methylpiperazin-1-yl)aniline

Objective: To demonstrate a typical C-N cross-coupling reaction using the iodo-aniline substrate under optimized conditions.

Materials:

• 3-Iodo-4-(4-methylpiperazin-1-yl)aniline (1.0 eq)

• Benzylamine (1.2 eq)

• Palladium(II) Acetate (Pd(OAc)₂) (1 mol%)

• Xantphos (1.5 mol%)

• Sodium tert-butoxide (NaOt-Bu) (1.4 eq)

• Anhydrous Toluene

Procedure:

• Vessel Preparation: To an oven-dried Schlenk flask equipped with a magnetic stir bar, add 3-Iodo-4-(4-methylpiperazin-1-yl)aniline (e.g., 331 mg, 1.0 mmol), Sodium tert-butoxide (135 mg, 1.4 mmol), Pd(OAc)₂ (2.2 mg, 0.01 mmol), and Xantphos (8.7 mg, 0.015 mmol).

• Inert Atmosphere: Seal the flask with a septum, and evacuate and backfill with dry argon or nitrogen. Repeat this cycle three times to ensure an inert atmosphere. Causality: The Pd(0) active catalyst is sensitive to oxygen and must be protected to prevent deactivation.

• Reagent Addition: Under a positive pressure of inert gas, add anhydrous toluene (5 mL) via syringe, followed by benzylamine (130 µL, 1.2 mmol).

• Reaction: Place the flask in a preheated oil bath at 80 °C and stir vigorously.

• Monitoring: Monitor the reaction progress by Thin Layer Chromatography (TLC) or LC-MS. The reaction is typically complete within 4-6 hours. Self-Validation: Comparing the reaction mixture spot to the starting material spots on TLC will confirm consumption of the aniline.

• Workup: Once the reaction is complete, cool the flask to room temperature. Dilute the mixture with ethyl acetate (20 mL) and quench by adding water (10 mL).

• Extraction: Transfer the mixture to a separatory funnel. Wash the organic layer with brine (2 x 15 mL), dry over anhydrous sodium sulfate (Na₂SO₄), filter, and concentrate under reduced pressure.

• Purification: Purify the crude residue by flash column chromatography on silica gel (e.g., using a gradient of ethyl acetate in hexanes) to afford the pure N-benzyl-3-iodo-4-(4-methylpiperazin-1-yl)aniline product.

Conclusion: A Strategic Decision Based on Total Process Cost

The choice between 3-Iodo-4-(4-methylpiperazin-1-yl)aniline and its bromo-analog is a nuanced decision that hinges on the specific goals of a synthesis campaign.

• For early-stage discovery and small-scale synthesis, where initial material cost is a primary driver and longer reaction times or higher catalyst loadings are acceptable, the bromo-analog presents a compelling, cost-effective option.

• For process development, scale-up, and manufacturing, where factors like throughput, catalyst cost, energy consumption, and downstream processing become paramount, the iodo-analog often proves to be the more economical choice in the long run. Its higher reactivity allows for milder conditions, lower catalyst loadings, and faster cycle times, which collectively reduce the total cost of production.[3]

Ultimately, this guide demonstrates that a simple comparison of catalog prices is insufficient for making an informed decision. A holistic, cost-benefit analysis that considers the total process cost reveals that the premium price of 3-Iodo-4-(4-methylpiperazin-1-yl)aniline is a strategic investment in efficiency, robustness, and scalability.

References

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Safety & Regulatory Compliance

A Comprehensive Guide to the Safe Disposal of 3-Iodo-4-(4-methylpiperazin-1-yl)aniline

As researchers and drug development professionals, our commitment to innovation is intrinsically linked to our responsibility for safety and environmental stewardship. The handling and disposal of specialized chemical reagents like 3-Iodo-4-(4-methylpiperazin-1-yl)aniline demand a meticulous and informed approach. This guide provides a comprehensive, step-by-step framework for its proper disposal, grounded in established safety protocols and an understanding of its chemical properties. Our objective is to empower you with the knowledge to manage this chemical waste safely, ensuring the protection of personnel and the environment.

Hazard Assessment: Understanding the "Why" Behind the Precautions

Before initiating any disposal procedure, a thorough understanding of the compound's hazard profile is paramount. 3-Iodo-4-(4-methylpiperazin-1-yl)aniline is a halogenated aromatic amine, a class of compounds that requires careful handling.

Key Hazards:

• Acute Toxicity: This compound is harmful if swallowed[1].

• Irritation: It is known to cause skin irritation, serious eye irritation, and may cause respiratory irritation[1].

• Environmental Hazards: While specific data for this compound is limited, related iodo-anilines are recognized as very toxic to aquatic life, with long-lasting effects. Therefore, it is crucial to prevent its release into the environment. Do not let the product enter drains[1].

• Combustion Byproducts: In the event of a fire or incineration, hazardous combustion gases or vapors may be produced, including carbon oxides, nitrogen oxides (NOx), and hydrogen iodide[1]. This is a critical consideration for the selection of a disposal facility.

This hazard profile dictates that 3-Iodo-4-(4-methylpiperazin-1-yl)aniline must be treated as hazardous waste.

Waste Segregation and Collection: The First Step in Proper Disposal

Proper segregation at the point of generation is the foundation of a safe and compliant waste management program.

Procedure:

• Designated Waste Container: Dedicate a specific, clearly labeled, and chemically resistant container for 3-Iodo-4-(4-methylpiperazin-1-yl)aniline waste. The container should be in good condition, with a secure, tightly-fitting lid[1].

• Labeling: The label should include:

  • The full chemical name: "3-Iodo-4-(4-methylpiperazin-1-yl)aniline"

  • The words "Hazardous Waste"

  • Associated hazard pictograms (e.g., Harmful/Irritant)

  • The date of accumulation.

• Waste Form: Collect the waste in its solid form. Avoid dissolving it in solvents for disposal, as this can complicate the disposal process and may be prohibited by your institution's waste management policies.

• Storage: Store the sealed waste container in a designated, well-ventilated, and secure area away from incompatible materials, such as strong oxidizing agents[2][3][4]. The storage area should be cool and dry[2].

Decontamination of Labware and Surfaces

Any equipment, labware, or surfaces that have come into contact with 3-Iodo-4-(4-methylpiperazin-1-yl)aniline must be thoroughly decontaminated.

Decontamination Protocol:

• Initial Gross Decontamination: Carefully remove any residual solid material using a scoop or spatula and place it in the designated hazardous waste container.

• Solvent Rinse: Rinse the contaminated item with a suitable organic solvent in which 3-Iodo-4-(4-methylpiperazin-1-yl)aniline is soluble. Common choices include ethanol or acetone. This rinse should be performed in a chemical fume hood.

• Collect Rinsate: The solvent used for rinsing (rinsate) is now considered hazardous waste. Collect it in a separate, clearly labeled container for halogenated organic solvent waste. Do not mix it with non-halogenated solvent waste.

• Final Wash: After the solvent rinse, wash the labware with soap and water.

• Surface Decontamination: For work surfaces, wipe down the area with a cloth dampened with the chosen solvent, followed by a thorough cleaning with soap and water. All wipes used in this process must be disposed of as solid hazardous waste.

Disposal Workflow and Decision-Making

The following diagram illustrates the decision-making process for the proper disposal of 3-Iodo-4-(4-methylpiperazin-1-yl)aniline.

Caption: Disposal workflow for 3-Iodo-4-(4-methylpiperazin-1-yl)aniline.

Final Disposal: The Role of Professional Waste Management

Under no circumstances should 3-Iodo-4-(4-methylpiperazin-1-yl)aniline or its containers be disposed of in the regular trash or down the drain[1]. The final disposal must be handled by a licensed and approved hazardous waste disposal facility[5][6].

Recommended Disposal Method:

• Incineration: The preferred method for the disposal of this compound is high-temperature incineration in a facility equipped with flue gas scrubbing capabilities[3][7]. This process ensures the complete destruction of the organic molecule, and the scrubbers are essential to neutralize the acidic gases (like hydrogen iodide) produced during combustion[1].

Operational Steps:

• Contact EHS: Contact your institution's Environmental Health and Safety (EHS) department to schedule a pickup for your hazardous waste.

• Documentation: Complete all necessary waste disposal forms as required by your institution and local regulations. Accurate documentation is crucial for regulatory compliance.

• Handover: Transfer the waste to the authorized personnel for transport to the disposal facility.

By adhering to these procedures, you contribute to a culture of safety and responsibility within the scientific community. Always consult your institution's specific guidelines and the most current Safety Data Sheet (SDS) for the compound before handling and disposal.

References

• SAFETY DATA SHEET for 3-Iodo-4-(4-methylpiperazin-1-yl)aniline. Merck Millipore.
• Safety Data Sheet for Toluene. National Institute of Advanced Industrial Science and Technology (AIST). (August 31, 2022).
• SAFETY DATA SHEET for 3-(4-Methyl-1-piperazinyl)aniline. TCI Chemicals. (December 19, 2024).
• SAFETY DATA SHEET. Sigma-Aldrich Inc. (December 24, 2025).
• SAFETY DATA SHEET for 3-Iodo-4-methylaniline. TCI Chemicals. (November 14, 2025).
• SAFETY DATA SHEET for 4-(4-Methylpiperazino)aniline. Fisher Scientific. (December 20, 2025).
• SAFETY DATA SHEET for 4-Iodoaniline. Fisher Scientific. (September 26, 2009).
• SAFETY DATA SHEET for 2,3-Dichloroaniline. FUJIFILM Wako Chemicals.
• 4-(4-Ethylpiperazin-1-yl)aniline Safety Data Sheet. Apollo Scientific. (June 9, 2023).
• Chemical Safety Data Sheet MSDS / SDS - 4-(4-Ethylpiperazin-1-ly)aniline. ChemicalBook. (July 26, 2025).
• 4-Iodoaniline - SAFETY D

Sources

• 1. merckmillipore.com [merckmillipore.com]
• 2. store.apolloscientific.co.uk [store.apolloscientific.co.uk]
• 3. chemicalbook.com [chemicalbook.com]
• 4. assets.thermofisher.com [assets.thermofisher.com]
• 5. fishersci.com [fishersci.com]
• 6. fishersci.com [fishersci.com]
• 7. unit.aist.go.jp [unit.aist.go.jp]

Personal protective equipment for handling 3-Iodo-4-(4-methylpiperazin-1-yl)aniline

Executive Summary

3-Iodo-4-(4-methylpiperazin-1-yl)aniline is a highly versatile, multi-functional building block widely utilized in pharmaceutical development, particularly in the synthesis of targeted anti-cancer agents and kinase inhibitors[1]. While its unique structural motifs—an aniline core, an iodine substituent, and a methylpiperazine ring—make it an invaluable synthetic intermediate, they also combine to create a complex and severe toxicological profile.

This guide provides researchers, scientists, and drug development professionals with a self-validating, mechanistic approach to handling this compound safely. By understanding the causality behind its hazards, laboratories can implement robust operational and disposal plans that protect personnel and ensure regulatory compliance.

Mechanistic Hazard Profile

To handle this compound safely, one must understand how its specific structural components interact with biological systems. The hazards are not arbitrary; they are directly dictated by the molecule's functional groups:

• The Aniline Core (Systemic Toxicity): Like other aniline derivatives, this compound poses a severe risk of methemoglobinemia . Upon absorption, the aniline moiety undergoes N-hydroxylation in the liver. These active metabolites oxidize the ferrous iron (Fe²⁺) in hemoglobin to ferric iron (Fe³⁺), rendering the red blood cells incapable of transporting oxygen[2]. This can lead to cyanosis, hypoxia, and in severe cases, central nervous system injury[3].

• The Iodine Substituent (Enhanced Absorption): The addition of a heavy halogen (iodine) at the meta position significantly increases the lipophilicity (LogP) of the molecule. This high lipid solubility drastically enhances percutaneous absorption, meaning the compound can rapidly penetrate unprotected skin and enter the bloodstream[1].

• The 4-Methylpiperazine Ring (Corrosivity/Irritation): The piperazine moiety imparts strong basicity to the molecule. Contact with ambient moisture on the skin, eyes, or mucous membranes can lead to localized alkaline tissue damage, severe irritation, and potential chemical burns (aligning with GHS H314 classifications for similar piperazinyl anilines).

Personal Protective Equipment (PPE) Matrix

Standard laboratory PPE is insufficient for handling halogenated aniline derivatives. Because the compound is a highly lipophilic powder, strict barrier protection is required to prevent both dust inhalation and dermal permeation[4].

PPE Category	Specification / Material	Mechanistic Justification (The "Why")
Hand Protection	Butyl Rubber or Neoprene gloves (min. 0.5 mm thickness).	Standard nitrile exam gloves offer poor resistance to aniline derivatives and can be rapidly permeated. Butyl rubber provides the necessary breakthrough resistance for aromatic amines[4].
Eye/Face Protection	Chemical splash goggles (ANSI Z87.1) + Face shield.	The basicity of the methylpiperazine ring poses a severe risk of corneal damage. A face shield prevents dust from contacting facial mucous membranes.
Body Protection	Tyvek® or Tychem® disposable coveralls with elastic cuffs.	Prevents microscopic dust particles from settling on street clothing or exposed wrists, mitigating delayed transdermal absorption.
Respiratory	N95/P100 Particulate Respirator (or PAPR for bulk handling).	Prevents inhalation of aerosolized powder. Inhalation bypasses first-pass skin barriers, leading to rapid onset of methemoglobinemia[2].

Operational Workflow & Handling Protocol

The following protocol is designed as a self-validating system: each step is engineered to neutralize the specific hazards outlined in Section 2.

Step-by-Step Methodology

• Environmental Preparation:

  • Conduct all weighing and transfer operations inside a certified Class II Type B2 biological safety cabinet or a ducted chemical fume hood with a face velocity of 80–100 fpm.

  • Causality: Ensures any aerosolized particulates are immediately drawn away from the operator's breathing zone.

• Static Mitigation (Critical Step):

  • Use an anti-static ionizer gun on the weighing balance and use grounded, anti-static spatulas (e.g., PTFE-coated or grounded metal).

  • Causality: Fine organic powders carry static charges. A static discharge can cause the highly toxic powder to spontaneously aerosolize, creating an immediate inhalation hazard.

• Weighing and Solubilization:

  • Weigh the required mass directly into a pre-tared, sealable reaction vial.

  • Immediately solubilize the compound in the reaction solvent (e.g., Dichloromethane, DMF, or DMSO) before removing the vessel from the fume hood.

  • Causality: Handling the compound as a liquid solution eliminates the risk of airborne dust exposure during transport to the reaction block.

• Surface Decontamination:

  • Wipe down the balance and hood surfaces with a 10% sodium hypochlorite (bleach) solution, followed by a water wipe.

  • Causality: Mild oxidants like bleach help degrade residual aniline traces into less volatile, polymeric oxidation products, preventing secondary exposure.

Workflow Visualization

Operational workflow for handling 3-Iodo-4-(4-methylpiperazin-1-yl)aniline safely.

Spill Response & Disposal Plan

In the event of a breach in protocol, immediate and calculated action is required to prevent systemic exposure.

Spill Response Protocol

• Evacuate and Assess: If a powder spill occurs outside the fume hood, immediately evacuate the immediate area to allow airborne dust to settle.

• Suppress Dust: Do not dry sweep. Cover the spilled powder with a damp, inert absorbent material (e.g., sand or vermiculite wetted with water or a dilute acidic solution to protonate the basic piperazine ring, reducing volatility).

• Collection: Using non-sparking tools, scoop the wetted slurry into a high-density polyethylene (HDPE) hazardous waste container.

• Medical Monitoring: Any personnel suspecting dermal or inhalation exposure must be monitored for signs of methemoglobinemia (blue lips/nail beds, headache, dizziness) for up to 24 hours, as onset can be delayed[3].

Disposal Plan

Due to the presence of the iodine atom, this compound and all associated contaminated PPE (gloves, wipes, bench paper) must be strictly segregated from general organic waste.

• Classification: Dispose of as Halogenated Organic Solid Waste .

• Incineration: Must be disposed of via high-temperature incineration by a licensed hazardous waste contractor to ensure complete destruction of the carbon-halogen bonds and the aniline core.

References

• Chem-Impex International:3-Iodo-4-methylaniline Chemical Properties and Applications.
• Sigma-Aldrich:4-(4-Methylpiperazin-1-yl)aniline Safety Data and Properties.
• Centers for Disease Control and Prevention (CDC) / ATSDR:Medical Management Guidelines for Aniline.
• New Jersey Department of Health:Hazardous Substance Fact Sheet - Aniline.
• Centers for Disease Control and Prevention (CDC) / NIOSH:Recommendations for Chemical Protective Clothing.

Sources

• 1. chemimpex.com [chemimpex.com]
• 2. Aniline | Medical Management Guidelines | Toxic Substance Portal | ATSDR [wwwn.cdc.gov]
• 3. nj.gov [nj.gov]
• 4. stacks.cdc.gov [stacks.cdc.gov]